2-Ethyladipic acid

• CAS: 22935-13-3

Core Science & Biosynthesis

2-Ethyladipic Acid as a Urinary Biomarker for DEHP Exposure: A Technical Guide for Analytical Quantification

Executive Summary

Di(2-ethylhexyl) phthalate (DEHP) is a ubiquitous plasticizer utilized extensively in polyvinyl chloride (PVC) manufacturing, medical devices, and consumer products. Due to its non-covalent integration into polymer matrices, DEHP readily leaches into the environment and biological systems, raising significant toxicological and endocrine-disrupting concerns.

Accurate biomonitoring of DEHP exposure relies heavily on the quantification of its urinary metabolites. While mono(2-ethylhexyl) phthalate (MEHP) is the primary hydrolytic metabolite, its rapid clearance limits its utility as a long-term biomarker. Consequently, highly oxidized secondary metabolites—specifically 2-ethyladipic acid (2-EAA) , also known as 2-ethyl-1,6-hexanedioic acid—have emerged as superior, stable biomarkers for assessing time-weighted body burden[1].

This whitepaper details the mechanistic ontogeny of 2-EAA, elucidates the causality behind critical sample preparation steps, and establishes a self-validating LC-MS/MS protocol for its precise quantification in human urine.

The Metabolic Ontogeny of 2-Ethyladipic Acid

To design an effective analytical assay, one must first understand the biotransformation of the target analyte. DEHP is not excreted intact; it undergoes rapid enzymatic hydrolysis in the gastrointestinal tract and liver to form MEHP and 2-ethylhexanol (2-EH)[2].

The 2-EH moiety is subsequently subjected to extensive phase I metabolism via cytochrome P450-mediated ω -oxidation and ω -1-oxidation. This oxidative cascade converts the aliphatic side chain into highly polar dicarboxylic acids. 2-Ethyladipic acid (2-EAA) represents one of the most abundant terminal products of this pathway[1][2]. Following oxidation, 2-EAA is conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs) to facilitate renal clearance[2].

The diagram below illustrates the logical progression of this metabolic pathway, highlighting the specific enzymatic transformations that necessitate our downstream sample preparation choices.

Metabolic pathway of DEHP biotransformation into the urinary biomarker 2-Ethyladipic Acid.

Analytical Methodology: The LC-MS/MS Workflow

Historically, dicarboxylic acids like 2-EAA were analyzed using Gas Chromatography-Mass Spectrometry (GC-MS). However, GC-MS requires cumbersome derivatization steps (e.g., silylation or methylation) to volatilize the polar carboxylic acid groups, which introduces significant analytical variability and decreases sample throughput[3].

In modern clinical and toxicological laboratories, Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) is the gold standard. It allows for the direct analysis of the free acid post-deconjugation, offering superior sensitivity and specificity[3].

Workflow Architecture

Step-by-step LC-MS/MS analytical workflow for quantifying 2-EAA in human urine.

Step-by-Step Experimental Protocol & Causality

As an application scientist, I emphasize that a robust assay is not merely a sequence of steps, but a carefully balanced chemical system. Every reagent added must serve a specific, chemically sound purpose.

Step 1: Sample Aliquoting and Internal Standard Addition

• Action: Aliquot 500 µL of thawed human urine into a microcentrifuge tube. Immediately spike the sample with 10 µL of an isotopically labeled internal standard (e.g., 13C4​ -2-EAA or D4​ -2-EAA).

• Causality: Urine is a highly variable matrix. The internal standard must be added before any sample processing to correct for volumetric errors, extraction losses during Solid Phase Extraction (SPE), and ion suppression during electrospray ionization (ESI).

Step 2: Enzymatic Deconjugation

• Action: Add 250 µL of 1M ammonium acetate buffer (pH 5.0) and 10 µL of β -glucuronidase (derived from Helix pomatia). Incubate at 37°C for 120 minutes[4].

• Causality: The vast majority of 2-EAA is excreted as a glucuronide conjugate[2]. Without enzymatic cleavage, the mass spectrometer will only detect the trace amounts of free 2-EAA, leading to severe underestimation of DEHP exposure. The pH 5.0 buffer is critical because it represents the optimal catalytic environment for Helix pomatia enzymes.

Step 3: Acidification

• Action: Post-incubation, arrest the enzymatic reaction by adding 100 µL of 1M HCl to lower the sample pH to approximately 2.5.

• Causality: 2-EAA is a dicarboxylic acid with a pKa​ of roughly 4.5. Lowering the pH ensures that the carboxylate groups are fully protonated (uncharged). This step is an absolute prerequisite for the analyte to efficiently partition into the hydrophobic stationary phase of the SPE cartridge.

Step 4: Solid Phase Extraction (SPE)

• Action:

  • Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) with 1 mL methanol, followed by 1 mL of 0.1% formic acid in water.

  • Load the acidified urine sample.

  • Wash with 1 mL of 5% methanol in water to elute polar interferences (salts, urea).

  • Elute the target analyte with 1 mL of 100% methanol.

• Causality: Direct injection of urine ("dilute-and-shoot") leads to rapid column degradation and severe matrix effects in the MS source[5]. SPE isolates the lipophilic 2-EAA while discarding the highly polar urinary matrix, ensuring a self-validating, clean baseline.

Step 5: UHPLC-MS/MS Analysis

• Action: Evaporate the methanolic eluate to dryness under a gentle nitrogen stream and reconstitute in 100 µL of the initial mobile phase (e.g., 90% Water / 10% Acetonitrile with 0.01% Formic Acid). Inject 5 µL onto a sub-2 µm C18 UHPLC column.

• Causality: A trace amount of formic acid (0.01%) in the mobile phase maintains the protonation of 2-EAA during chromatography, preventing peak tailing. The mass spectrometer is operated in Negative Electrospray Ionization (ESI-) mode. Because 2-EAA is an organic acid, it readily loses a proton to form a stable [M−H]− precursor ion. Multiple Reaction Monitoring (MRM) transitions are monitored to ensure absolute chemical specificity.

Quantitative Data & Method Validation Parameters

To ensure trustworthiness and regulatory compliance, the analytical method must be rigorously validated. The table below summarizes the target performance metrics expected when utilizing the LC-MS/MS protocol described above, benchmarked against standard acceptance criteria for organic acid quantification[3].

Validation Parameter	Typical LC-MS/MS Performance Data	Regulatory Acceptance Criteria
Linearity ( R2 )	≥0.998 over 0.5 – 500 ng/mL	≥0.990
Accuracy (% Recovery)	92.4% - 104.1%	85% - 115%
Precision (Intra-day %RSD)	3.2% - 6.8%	≤15%
Precision (Inter-day %RSD)	4.5% - 8.1%	≤15%
Limit of Detection (LOD)	0.2 ng/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantification (LOQ)	0.5 ng/mL	Signal-to-Noise (S/N) ≥ 10
Matrix Effect	88% - 95% (Ion suppression < 12%)	Consistent across lots

Table 1: Representative validation parameters for the LC-MS/MS quantification of 2-EAA in human urine.

Clinical and Toxicological Implications

The transition from measuring primary monoesters (like MEHP) to secondary oxidized metabolites (like 2-EAA) represents a paradigm shift in exposure science. Because 2-EAA is formed further down the metabolic cascade, it possesses a longer half-life of elimination. This makes it an exceptional parameter for measuring time-weighted body burden, rather than just acute, short-term exposure[1].

Furthermore, 2-EAA is immune to external contamination. A common pitfall in phthalate biomonitoring is the accidental contamination of samples by ubiquitous DEHP in laboratory plastics, which can spontaneously hydrolyze to MEHP ex vivo. Because 2-EAA requires complex, in vivo cytochrome P450 oxidation, its presence in a sample is undeniable proof of true physiological exposure and metabolism[1].

Conclusion

2-Ethyladipic acid (2-EAA) stands as a highly reliable, stable, and specific biomarker for assessing human exposure to DEHP and related plasticizers. By employing a rigorous analytical workflow—centered on complete enzymatic deconjugation, targeted solid-phase extraction, and highly specific negative-ion UHPLC-MS/MS—researchers can achieve the sensitivity and accuracy required for modern epidemiological and toxicological studies.

References

• Urinary 2-ethyl-3-oxohexanoic acid as major metabolite of orally administered 2-ethylhexanoic acid in human | Request PDF - ResearchGate. ResearchGate. Available at:[Link]

• • Ethyl-1-hexanol, 2- (WHO Food Additives Series 32) - INCHEM. INCHEM. Available at:[Link]

• A Sensitive SPE-LC-MS/MS Method for Determination of Selected Veterinary Drugs and Other Organic Contaminants in Human Urine: Development, Validation, and Application Study - MDPI. MDPI. Available at:[Link]

• UPLC-ESI-MS/MS Method for the Quantitative Measurement of Aliphatic Diamines, Trimethylamine N-oxide, and - CDC Stacks. CDC. Available at:[Link]

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• 5. stacks.cdc.gov [stacks.cdc.gov]

2-Ethyladipic Acid (CAS 22935-13-3): Physicochemical Profiling, Toxicological Biomonitoring, and Synthetic Applications

Executive Summary

2-Ethyladipic acid (IUPAC: 2-ethylhexanedioic acid), designated by CAS 22935-13-3, is a branched dicarboxylic acid with significant relevance in both environmental toxicology and synthetic chemistry. As a terminal, stable ω -oxidation product of 2-ethylhexanol, it serves as a critical urinary biomarker for assessing human exposure to widespread industrial plasticizers and monomers, such as di-(2-ethylhexyl) adipate (DEHA) and 2-ethylhexyl acrylate[1]. Concurrently, its asymmetrical branched structure makes it a valuable intermediate in the synthesis of advanced, low-pour-point ester lubricants[2].

This technical guide synthesizes the physicochemical properties, metabolic pathways, analytical quantification protocols, and industrial applications of 2-ethyladipic acid, designed for researchers and drug development professionals requiring rigorous, field-proven methodologies.

Physicochemical Profiling

Understanding the physical and chemical properties of 2-ethyladipic acid (2-EAA) is foundational for predicting its chromatographic behavior, environmental fate, and reactivity. The presence of two terminal carboxylic acid groups renders the molecule highly polar, while the ethyl branch at the C2 position disrupts intermolecular hydrogen bonding compared to linear adipic acid, slightly altering its solubility and melting characteristics.

Table 1: Core Physicochemical Properties of 2-Ethyladipic Acid

Property	Value / Description	Reference
IUPAC Name	2-Ethylhexanedioic acid	[3]
CAS Registry Number	22935-13-3	[3]
Molecular Formula	C₈H₁₄O₄	[3]
Molecular Weight	174.19 g/mol	[3]
LogP (Octanol/Water)	0.89 – 1.48 (Computed)	[4]
Hydrogen Bond Donors	2	Structural derivation
Hydrogen Bond Acceptors	4	Structural derivation
Structural Class	Branched aliphatic dicarboxylic acid	[3]

Metabolic Causality and Toxicological Significance

2-Ethyladipic acid is rarely encountered as a primary environmental contaminant; rather, it is a downstream metabolite. When humans are exposed to DEHA (a common food-wrap plasticizer) or 2-ethylhexyl acrylate (used in coatings and adhesives), the parent compounds undergo rapid enzymatic hydrolysis by non-specific esterases in the blood and liver, yielding 2-ethylhexanol (2-EH)[1].

The Mechanistic Pathway:

• Hydrolysis: Esterases cleave the parent ester, releasing 2-EH. Because this step is extremely rapid, parent compounds like DEHA are rarely detected in urine.

• Oxidation: 2-EH is oxidized by alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH) to form 2-ethylhexanoic acid (2-EHA).

• ω -Oxidation: Cytochrome P450 (CYP450) enzymes in the liver catalyze the terminal ω -oxidation of 2-EHA, converting the terminal methyl group into a second carboxylic acid, yielding 2-ethyladipic acid.

Because 2-EAA is highly water-soluble and resistant to further rapid degradation, it is conjugated with glucuronic acid and excreted in urine. This makes 2-EAA a highly reliable, time-integrated biomarker for biomonitoring studies.

Metabolic pathway of DEHA yielding 2-ethyladipic acid as a terminal urinary biomarker.

Analytical Workflow: GC-MS Quantification

Rationale for Experimental Design

Analyzing dicarboxylic acids like 2-EAA via Gas Chromatography-Mass Spectrometry (GC-MS) presents a distinct challenge. The free carboxyl groups readily form hydrogen bonds with active silanol sites on the GC column and inlet liner, leading to severe peak tailing, poor resolution, and signal loss.

To create a self-validating and robust analytical system, chemical derivatization is mandatory . Silylation using BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) replaces the acidic protons with non-polar trimethylsilyl (TMS) groups. This lowers the boiling point, increases volatility, and ensures sharp, symmetrical chromatographic peaks. Furthermore, because 2-EAA is excreted primarily as a glucuronide conjugate, enzymatic deconjugation prior to extraction is required to quantify total exposure.

Step-by-Step Protocol: Extraction and Derivatization

Phase 1: Sample Preparation & Deconjugation

• Aliquot 1.0 mL of the urine sample into a clean glass centrifuge tube.

• Spike the sample with 10 µL of an isotopically labeled internal standard (e.g., ¹³C₆-2-ethyladipic acid) to correct for extraction recovery and matrix effects.

• Add 0.5 mL of 0.1 M ammonium acetate buffer (pH 5.0) and 10 µL of β -glucuronidase enzyme (from Helix pomatia).

• Incubate the mixture at 37°C for 16 hours to ensure complete hydrolysis of glucuronide conjugates.

Phase 2: Solid-Phase Extraction (SPE) 5. Condition an Oasis HLB SPE cartridge (60 mg, 3 cc) with 2 mL of methanol, followed by 2 mL of LC-MS grade water. 6. Load the hydrolyzed urine sample onto the cartridge at a flow rate of ~1 mL/min. 7. Wash the cartridge with 2 mL of 5% methanol in water to remove polar matrix interferences (e.g., urea, salts). 8. Elute the target analytes using 2 mL of 100% methanol into a clean glass vial.

Phase 3: Derivatization & Analysis 9. Evaporate the methanolic eluate to complete dryness under a gentle stream of ultra-high-purity nitrogen at 40°C. 10. Add 50 µL of BSTFA containing 1% TMCS (catalyst) and 50 µL of anhydrous pyridine to the dried residue. 11. Seal the vial and incubate at 60°C for 30 minutes to drive the silylation reaction to completion. 12. Transfer the derivatized sample to a GC autosampler vial and inject 1 µL into the GC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode.

Step-by-step sample preparation and analytical workflow for GC-MS quantification of 2-EAA.

Industrial Applications: Synthetic Lubricants

Beyond its role as a biomarker, 2-ethyladipic acid is leveraged in materials science, specifically in the formulation of high-performance synthetic lubricants[2].

Mechanism of Action in Lubricants: Traditional polyol esters and diesters formulated from linear dicarboxylic acids (like standard adipic acid) exhibit excellent thermal stability but often suffer from high pour points (the temperature at which the liquid loses its flow characteristics). The linear chains pack efficiently into crystalline lattices at low temperatures.

By substituting linear adipic acid with 2-ethyladipic acid during the esterification of neo-alcohols (e.g., neopentyl glycol or pentaerythritol), chemists introduce a steric "kink" via the C2-ethyl branch. This asymmetrical branching sterically hinders the close packing of polymer chains, drastically lowering the pour point and enhancing the kinematic viscosity index (VI) of the resulting base stock[2]. These neo-alcohol-derived ester compounds are critical for aerospace, automotive, and industrial hydraulic fluids operating under extreme temperature fluctuations.

Conclusion

2-Ethyladipic acid (CAS 22935-13-3) bridges the gap between environmental toxicology and advanced materials chemistry. For analytical scientists, establishing a rigorous, derivatization-based GC-MS protocol is essential for leveraging 2-EAA as a biomarker of plasticizer exposure. For synthetic chemists, the steric properties of its ethyl branch provide a tunable structural motif for engineering next-generation lubricants.

References

• Public Health Goal for Di-(2-ethylhexyl) Adipate Source: Office of Environmental Health Hazard Assessment (OEHHA), California EPA URL:[Link]

• 2-Ethylhexanedioic acid | C8H14O4 | CID 152459 Source: PubChem, National Institutes of Health (NIH) URL:[Link]

• ESTER COMPOUNDS, LUBRICATING OIL COMPOSITIONS CONTAINING SAME AND PROCESSES FOR MAKING SAME (EP 368812) Source: European Patent Office URL:[Link]

• Showing NP-Card for Ethyladipic acid (NP0086843) Source: NP-MRD (Natural Products Magnetic Resonance Database) URL:[Link]

Sources

• 1. 2-Ethylhexyl acrylate | C11H20O2 | CID 7636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. data.epo.org [data.epo.org]
• 3. 2-Ethylhexanedioic acid | C8H14O4 | CID 152459 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. np-mrd.org [np-mrd.org]

The Environmental Fate and Analytical Profiling of 2-Ethyladipic Acid: A Technical Whitepaper

Executive Summary

The widespread industrial application of plasticizers, particularly di(2-ethylhexyl) adipate (DEHA) and di(2-ethylhexyl) phthalate (DEHP), has introduced vast quantities of synthetic esters into the biosphere. While the parent compounds are readily hydrolyzed by environmental and mammalian esterases, their degradation cascades converge on a highly recalcitrant terminal metabolite: 2-ethyladipic acid (also known as 2-ethylhexanedioic acid or 2-EAA).

For researchers and drug development professionals monitoring environmental toxicity and human exposure, understanding the biochemical causality behind 2-EAA's persistence is critical. This whitepaper deconstructs the structural bottlenecks that prevent the complete mineralization of 2-EAA, outlines its ecotoxicological footprint, and provides a self-validating analytical methodology for its precise quantification in complex matrices.

The Biochemical Causality of Persistence

To understand why 2-EAA accumulates in both environmental matrices and biological fluids, we must examine the enzymatic causality of its formation and the structural hindrance that halts its further degradation.

The Degradation Cascade

When DEHA or DEHP enters an aquatic ecosystem or mammalian system, it undergoes rapid primary degradation. As documented by the , the first-order half-life of DEHA in activated sludge is less than one day. Esterases rapidly cleave the parent molecule, releasing 2-ethylhexanol (2-EH).

Alcohol and aldehyde dehydrogenases subsequently oxidize 2-EH into 2-ethylhexanoic acid (2-EHA). Because 2-EHA exhibits acute aquatic toxicity and resists direct breakdown, organisms utilize Cytochrome P450 monooxygenases to perform ω -oxidation on the terminal methyl group, yielding the dicarboxylic acid: 2-ethyladipic acid [1].

The Steric Hindrance Bottleneck

The fundamental causality behind the environmental persistence of 2-EAA lies in its molecular architecture. Standard fatty acid degradation relies on the β -oxidation spiral. However, 2-EAA possesses an ethyl branch at the α -carbon (C2 position).

When acyl-CoA dehydrogenases attempt to process 2-EAA, this ethyl group creates severe steric hindrance . The bulky branch physically blocks the formation of the β -ketoacyl-CoA intermediate required to cleave the carbon chain. Consequently, the β -oxidation machinery stalls. Unable to be fully mineralized into CO2​ and water, 2-EAA accumulates as a persistent, mobile contaminant in groundwater and a major urinary metabolite in exposed mammals[2].

Metabolic degradation pathway of plasticizers leading to the persistent accumulation of 2-EAA.

Ecotoxicological Impact and Data Presentation

The transformation of highly lipophilic parent plasticizers into polar dicarboxylic acids fundamentally alters their environmental behavior. While DEHA partitions into sediments due to its low water solubility, 2-EAA is highly water-soluble, increasing its bioavailability and mobility in aquatic ecosystems.

Studies on the3 demonstrate that as microbial fermentation of parent plasticizers proceeds, the toxicity of the medium (measured via Microtox assays) actively increases due to the accumulation of 2-EHA and 2-EAA[3].

Table 1: Environmental Persistence and Toxicity Metrics

Compound	Primary Degradation Mechanism	Environmental Half-Life	Ecotoxicity Profile
DEHA	Biotic Hydrolysis	< 1 Day (Activated Sludge)	Low Acute Toxicity
2-Ethylhexanol	Oxidation	~26 Hours (Atmospheric)	Moderate Toxicity
2-EHA	ω -Oxidation	Weeks to Months	Acute Aquatic Toxicity
2-EAA	Recalcitrant to β -Oxidation	Highly Persistent	Moderate to High

Self-Validating Analytical Methodology

Quantifying trace levels of 2-EAA in complex environmental or biological matrices requires rigorous extraction and detection protocols. The following methodology utilizes an Online-SPE-HPLC-MS/MS approach.

The Principle of Self-Validation: This protocol is designed as a self-validating system through the use of Isotope Dilution Mass Spectrometry (IDMS). By spiking the raw sample with a known concentration of 13C6​ -labeled 2-EAA prior to any sample handling, we establish a fixed isotopic ratio. Any subsequent analyte loss during Solid-Phase Extraction (SPE) or signal suppression in the MS ionization source will affect both the native and labeled isotopes equally. The ratio remains mathematically constant, effectively canceling out matrix effects and ensuring absolute trustworthiness of the final quantification.

Step-by-Step Protocol: Online-SPE-HPLC-MS/MS

Phase 1: Matrix Preparation and Isotope Spiking

• Aliquot 1.0 mL of the environmental water sample or biological fluid (e.g., urine) into a silanized glass vial.

• Add 50 µL of β -glucuronidase/arylsulfatase enzyme buffer (if analyzing mammalian urine) and incubate at 37°C for 120 minutes to deconjugate glucuronide metabolites.

• Critical Step: Spike the sample with 20 µL of 100 ng/mL 13C6​ -2-ethyladipic acid internal standard. Vortex for 30 seconds.

• Acidify the sample to pH 2.5 using 1M Formic Acid to ensure the dicarboxylic acid is fully protonated, maximizing its retention on the hydrophobic SPE phase.

Phase 2: Online Solid-Phase Extraction (SPE)

• Inject 100 µL of the prepared sample onto an online restricted-access material (RAM) SPE column (e.g., Oasis HLB, 20 mm × 2.1 mm).

• Wash the SPE column with 5% Methanol in water (0.1% Formic Acid) at 1.5 mL/min for 2 minutes. Causality: This high-aqueous wash elutes salts, proteins, and polar interferences to waste, preventing downstream MS signal suppression.

Phase 3: Chromatographic Separation

• Actuate the switching valve to backflush the enriched 2-EAA from the SPE column onto the analytical HPLC column (C18, 100 mm × 2.1 mm, 1.7 µm).

• Elute using a linear gradient from 10% to 95% Acetonitrile (0.1% Formic Acid) over 8 minutes.

Phase 4: Tandem Mass Spectrometry (MRM)

• Operate the mass spectrometer in Electrospray Ionization Negative (ESI-) mode.

• Monitor the specific Multiple Reaction Monitoring (MRM) transitions:

  • Native 2-EAA: Precursor m/z 173.1 → Product m/z 111.0 (Quantifier) / 129.0 (Qualifier).

  • 13C6​ -2-EAA: Precursor m/z 179.1 → Product m/z 116.0.

• Calculate the final concentration by plotting the area ratio of the native to labeled peaks against a 7-point calibration curve.

Self-validating online-SPE-HPLC-MS/MS workflow for the precise quantification of 2-EAA.

Conclusion

The environmental persistence of 2-ethyladipic acid is not an anomaly, but a predictable outcome of its molecular structure. The steric hindrance imparted by its C2-ethyl branch acts as a biochemical shield against complete β -oxidation, forcing the accumulation of this polar, mobile metabolite in the environment. For toxicologists and environmental scientists, shifting the analytical focus from the rapidly degrading parent plasticizers to terminal metabolites like 2-EAA provides a far more accurate metric of long-term ecological and human exposure.

References

• Public Health Goal for Di-(2-ethylhexyl) Adipate Source: Office of Environmental Health Hazard Assessment (OEHHA), California EPA
• Determination of human urinary metabolites of the plasticizer di(2-ethylhexyl) adipate (DEHA)
• Biodegradation of Plasticizers by Rhodococcus rhodochrous Source: ResearchG
• Urinary 2-ethyl-3-oxohexanoic acid as major metabolite of orally administered 2-ethylhexanoic acid in human Source: ResearchG

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• 3. researchgate.net [researchgate.net]

Toxicity Profile and Pharmacokinetics of 2-Ethylhexanedioic Acid: A Comprehensive Technical Guide

Executive Summary

As regulatory scrutiny intensifies around plasticizers and their environmental degradation products, understanding the toxicokinetics of their metabolites is paramount. 2-Ethylhexanedioic acid (CAS: 22935-13-3), also known as 2-ethyladipic acid, is a medium-chain dicarboxylic acid[1]. While it is rarely utilized as a primary industrial chemical, it holds significant importance in toxicology and environmental biomonitoring as a terminal, recalcitrant metabolite of ubiquitous plasticizers, most notably di-2-(ethylhexyl) adipate (DEHA) and 2-ethylhexanol (EH). This whitepaper synthesizes the pharmacokinetic behavior, toxicity profile, and analytical methodologies required to accurately quantify this critical biomarker.

Pharmacokinetics and Toxicokinetics (ADME)

Absorption and Distribution

Following oral or environmental exposure, parent compounds like DEHA are rapidly hydrolyzed in the gastrointestinal tract by lipases to yield 2-ethylhexanol and adipic acid. The 2-ethylhexanol is rapidly absorbed and transported to the liver, where it undergoes sequential oxidation by alcohol and aldehyde dehydrogenases to form the primary intermediate, 2-ethylhexanoic acid (EHA).

Biotransformation Pathways

The formation of 2-ethylhexanedioic acid is a classic example of cytochrome P450-mediated ω-oxidation. EHA is either conjugated with glucuronic acid (Phase II metabolism) or undergoes Phase I oxidation at the terminal methyl group (ω-oxidation) or the adjacent carbon (ω-1 oxidation). The ω-oxidation pathway yields 2-ethylhexanedioic acid, which is subsequently excreted in the urine[2].

Metabolic pathway of DEHA to 2-ethylhexanedioic acid via CYP450-mediated oxidation.

Excretion Kinetics

Human pharmacokinetic studies utilizing deuterium-labeled DEHA have precisely mapped this elimination profile. 3 demonstrated that following an oral dose, no parent DEHA is detectable in plasma[3]. Instead, EHA and its downstream oxidized metabolites, including 2-ethylhexanedioic acid, are rapidly eliminated via urine, establishing them as highly reliable biomarkers for biomonitoring applications[2].

Table 1: Pharmacokinetic Parameters of DEHA and its Metabolites (Human Oral Dose: 46 mg)

Parameter	Value	Reference
EHA Plasma Elimination Half-life (t1/2)	~1.7 hours	Loftus et al., 1993[3]
Time to Peak Plasma Concentration (Tmax)	1 - 2 hours	Loftus et al., 1993[3]
Urinary Recovery: EHA Conjugates	8.6% of administered dose	Loftus et al., 1993[3]
Urinary Recovery: Minor Oxidized Metabolites *	3.5% of administered dose	Loftus et al., 1993[3]

*Includes 2-ethylhexanedioic acid, 5-hydroxy-2-ethylhexanoic acid, and 2-ethyl-5-keto-hexanoic acid.

Toxicity Profile: Systemic, Developmental, and Ecotoxicological

Systemic and Developmental Toxicity

Because 2-ethylhexanedioic acid is generated in vivo from EHA, its toxicological implications are intrinsically linked to the parent acid. EHA is a recognized peroxisome proliferator, capable of inducing hepatomegaly and hepatic peroxisome proliferation in rodent models. Furthermore, developmental toxicity studies evaluated by the have established a No-Observed-Adverse-Effect Level (NOAEL) for DEHA at 170 mg/kg-day based on fetotoxicity, specifically reduced ossification.

Ecotoxicology of Recalcitrant Metabolites

A critical, often overlooked aspect of 2-ethylhexanedioic acid is its environmental persistence. While parent plasticizers generally exhibit low acute toxicity, their degradation in complex ecosystems is incomplete. According to data indexed in 4, recalcitrant oxidized metabolites, including 2-ethylhexanedioic acid, have demonstrated acute toxicity in aquatic models such as Daphnia magna, rainbow trout, and Microtox assays[4].

Table 2: Toxicological Reference Values for Parent Compounds and Metabolites

Endpoint	Value / Observation	Species/Model	Reference
Maternal Toxicity NOAEL (DEHA)	840 mg/kg-day	Rat	OEHHA, 2003
Developmental Toxicity NOAEL (DEHA)	170 mg/kg-day	Rat	OEHHA, 2003
Aquatic Acute Toxicity	Positive (Metabolite-driven)	Daphnia, Microtox	Horn et al., 2004[4]

Experimental Methodologies for Pharmacokinetic Profiling

As an application scientist designing toxicokinetic workflows, prioritizing absolute recovery and mitigating matrix interference is essential. The quantification of 2-ethylhexanedioic acid in biofluids requires a self-validating protocol. Because this dicarboxylic acid is extensively conjugated in vivo, enzymatic hydrolysis is a non-negotiable step; bypassing it results in severe underreporting of systemic exposure[5].

Experimental workflow for the LC-MS/MS quantification of urinary metabolites.

Protocol: LC-MS/MS Quantification of Urinary 2-Ethylhexanedioic Acid

Step 1: Sample Spiking & Internal Standardization

• Action: Aliquot 500 µL of human or mammalian urine. Immediately spike with 10 µL of an isotopically labeled internal standard (e.g., 13C-labeled or deuterated 2-ethylhexanedioic acid).

• Causality: The internal standard acts as a self-validating control. It corrects for variable ionization suppression in the mass spectrometer source and accounts for any physical losses during the subsequent solid-phase extraction.

Step 2: Enzymatic Deconjugation

• Action: Add 250 µL of 0.1 M ammonium acetate buffer (pH 5.0) and 15 µL of β-glucuronidase (e.g., from Helix pomatia, ≥100,000 units/mL). Incubate the mixture at 37°C for 120 minutes.

• Causality: A majority of 2-ethylhexanedioic acid and its precursors are excreted as glucuronide conjugates[5]. β-glucuronidase cleaves the glycosidic bond, releasing the free aglycone to ensure accurate quantification of the total metabolite load.

Step 3: Solid Phase Extraction (SPE)

• Action: Condition a Weak Anion Exchange (WAX) SPE cartridge with 2 mL methanol followed by 2 mL water. Load the hydrolyzed sample. Wash with 2 mL of 5% methanol in water to remove neutral lipids and basic interferences. Elute the acidic analytes using 2 mL of 2% formic acid in methanol.

• Causality: The WAX chemistry specifically retains carboxylic acids via ion exchange at a neutral pH. The acidic elution neutralizes the charge on the dicarboxylic acid, efficiently releasing it from the sorbent while leaving behind matrix contaminants.

Step 4: LC-MS/MS Analysis

• Action: Evaporate the eluate under a gentle stream of nitrogen at 40°C and reconstitute in 100 µL of 0.1% formic acid in water. Inject 5 µL onto a C18 reversed-phase UHPLC column. Operate the triple quadrupole mass spectrometer in negative electrospray ionization (ESI-) mode using Multiple Reaction Monitoring (MRM).

• Causality: ESI- is highly efficient for dicarboxylic acids. It readily yields [M-H]- precursor ions without the need for the complex, time-consuming chemical derivatization steps historically required for GC-MS analysis.

Conclusion

2-Ethylhexanedioic acid serves as a critical nexus between industrial plasticizer usage and environmental/human health monitoring. While parent compounds like DEHA lack acute toxicity, their metabolic conversion into recalcitrant, oxidized dicarboxylic acids presents distinct toxicological challenges. By employing rigorous, deconjugation-dependent LC-MS/MS workflows, researchers can accurately track these biomarkers, ensuring robust toxicokinetic modeling and reliable environmental risk assessments.

References

• Office of Environmental Health Hazard Assessment (OEHHA) . Public Health Goal for Di-(2-ethylhexyl) Adipate in Drinking Water. California Environmental Protection Agency, 2003.

• National Center for Biotechnology Information . PubChem Compound Summary for CID 8697, 2-Ethylhexanoic Acid. PubChem, 2025.4

• Loftus, N. J., et al. Metabolism and pharmacokinetics of deuterium-labelled di-2-(ethylhexyl) adipate (DEHA) in humans. Food and Chemical Toxicology, 1993.3

• National Center for Biotechnology Information . PubChem Compound Summary for CID 152459, 2-Ethylhexanedioic acid. PubChem, 2025.1

• World Health Organization (WHO) . Ethyl-1-hexanol, 2- (WHO Food Additives Series 32). INCHEM, 1993.5

• Koch, H. M., et al. In Vitro Metabolites of Di-2-ethylhexyl Adipate (DEHA) as Biomarkers of Exposure in Human Biomonitoring Applications. Chemical Research in Toxicology, ACS Publications, 2013.2

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• 1. 2-Ethylhexanedioic acid | C8H14O4 | CID 152459 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Metabolism and pharmacokinetics of deuterium-labelled di-2-(ethylhexyl) adipate (DEHA) in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-Ethylhexanoic Acid | C8H16O2 | CID 8697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 786. Ethyl-1-hexanol, 2- (WHO Food Additives Series 32) [inchem.org]

Structural and Physicochemical Properties of 2-Ethyladipic Acid in Aqueous Solutions: A Technical Guide

Executive Summary

2-Ethyladipic acid (systematically named 2-ethylhexanedioic acid) is a branched, medium-chain dicarboxylic acid that serves as a critical biomarker in toxicological and environmental biomonitoring. While its primary recognition in the literature stems from its role as a terminal metabolite of plasticizers, understanding its fundamental structural behavior in aqueous solutions is paramount for drug development professionals and analytical chemists. This whitepaper elucidates the pH-dependent conformational dynamics, hydration thermodynamics, and self-validating analytical protocols required to characterize 2-ethyladipic acid in aqueous media.

Chemical Identity and Biological Relevance

2-Ethyladipic acid (C₈H₁₄O₄) is characterized by a six-carbon aliphatic backbone terminating in two carboxyl groups, with an ethyl substitution at the C2 position[1]. In physiological and environmental contexts, it is predominantly encountered as a major urinary metabolite of di-2-ethylhexyl adipate (DEHA) and 2-ethylhexanoic acid (2-EHA).

The biotransformation pathway involves the hydrolysis of DEHA by non-specific esterases, followed by cytochrome P450-mediated ω-oxidation of the aliphatic chain, and subsequent partial β-oxidation[2]. Because it is highly soluble in aqueous environments (such as urine and blood plasma), it serves as a robust, non-invasive biomarker for assessing plasticizer exposure in human populations[3].

Metabolic conversion of DEHA to 2-ethyladipic acid via ω-oxidation.

Physicochemical & Structural Properties in Aqueous Media

Ionization and pH-Dependent Speciation

As a dicarboxylic acid, 2-ethyladipic acid exhibits two distinct acid dissociation constants ( pKa1​ and pKa2​ ). The baseline linear analog, adipic acid, possesses pKa​ values of approximately 4.4 and 5.4. However, the presence of the ethyl group at the C2 position introduces an electron-donating inductive effect (+I). This localized increase in electron density slightly destabilizes the conjugate base at the C1 carboxylate, marginally increasing pKa1​ relative to unbranched analogs. By comparison, its metabolic precursor, 2-ethylhexanoic acid, exhibits an estimated pKa​ of 4.70[4]. Consequently, in physiological aqueous solutions (pH 7.4), 2-ethyladipic acid exists almost exclusively as a highly soluble dianion.

Conformational Dynamics and Steric Hindrance

The structural behavior of 2-ethyladipic acid in water is governed by a delicate balance between hydrophobic folding and electrostatic repulsion.

• Low pH (Protonated State): When the carboxyl groups are fully protonated (pH < 3.0), electrostatic repulsion is minimized. The molecule favors a "folded" conformation to minimize the exposure of its hydrophobic aliphatic backbone and ethyl branch to the polar water network.

• Physiological pH (Deprotonated State): At pH > 6.0, the dual carboxylate groups (-COO⁻) repel each other. The dielectric constant of water ( ϵ≈78 ) partially screens this repulsion, but it is sufficient to force the carbon backbone into an extended anti-conformation. The ethyl branch restricts rotational freedom around the C2-C3 bond, forcing the molecule into specific rotameric states that direct the ethyl group away from the C1 carboxylate to minimize steric clashing.

Hydration Thermodynamics

The molecule exhibits "Janus-like" hydration properties. The hydrophobic ethyl group and the central methylene units induce entropy-driven hydrophobic hydration, forming clathrate-like water cages. Conversely, the terminal carboxylates engage in strong, enthalpy-driven hydrogen bonding with the bulk solvent.

Table 1: Physicochemical Properties of 2-Ethyladipic Acid

Property	Value	Analytical Significance
Molecular Formula	C₈H₁₄O₄	Determines exact mass for LC-MS/MS monitoring.
Molecular Weight	174.19 g/mol [1]	Standard reference for gravimetric standard preparation.
Exact Mass	174.0892 Da[1]	Critical for high-resolution mass spectrometry (HRMS).
XLogP3	0.9[1]	Indicates moderate lipophilicity; favors aqueous partitioning.
Hydrogen Bond Donors	2[1]	Defines interaction capacity in protonated states.
Hydrogen Bond Acceptors	4[1]	Defines coordination capacity in deprotonated states.

Experimental Methodologies for Structural Elucidation

To rigorously characterize the aqueous structural properties of 2-ethyladipic acid, researchers must employ orthogonal analytical techniques. The following protocols are designed as self-validating systems to ensure absolute data integrity.

Experimental workflow for structural elucidation in aqueous solutions.

Protocol 1: pH-Titration NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is highly sensitive to the local electronic environment. Tracking the chemical shifts of the C2 proton as a function of pH allows for the precise determination of pKa​ values and rotameric populations.

• Sample Preparation: Dissolve 2-ethyladipic acid to a final concentration of 10 mM in a solvent mixture of 90% ultrapure H₂O and 10% D₂O (for the NMR lock signal).

• Internal Standardization (Causality & Validation): Add 0.1 mM of 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS). Causality check: Because the chemical shift of DSS is strictly pH-independent, any observed shift in the 2-ethyladipic acid peaks can be causally attributed to its protonation state rather than bulk magnetic susceptibility changes or temperature fluctuations in the solvent. This makes the protocol self-validating.

• Titration: Aliquot the solution into 10 separate vials. Adjust the pH of each vial from 2.0 to 8.0 using micro-additions of 0.1 M NaOD or DCl. Verify the pH using a micro-electrode calibrated at 298 K.

• Acquisition: Acquire 1D ¹H and ¹³C spectra at 298 K. Plot the chemical shift ( δ ) of the C2 proton against pH. The inflection points of the resulting sigmoidal curve correspond to pKa1​ and pKa2​ .

Protocol 2: Small-Angle X-ray Scattering (SAXS)

SAXS is utilized to determine the overall spatial envelope and radius of gyration ( Rg​ ) of the molecule in solution, differentiating between the folded (protonated) and extended (deprotonated) states.

• Buffer Preparation: Prepare two buffered solutions: 50 mM Citrate buffer (pH 3.0) and 50 mM Phosphate buffer (pH 7.4).

• Concentration Series (Validation Step): Prepare 2-ethyladipic acid solutions at 2, 5, and 10 mg/mL in both buffers. Causality check: SAXS measurements must be performed across this concentration series to evaluate the structure factor S(q) . If the normalized Kratky plots from all three concentrations perfectly overlay, the system is self-validated as a purely monodisperse, non-interacting solution. This proves that the extracted Rg​ reflects true intramolecular conformation rather than intermolecular aggregation.

• Data Collection & Analysis: Expose the samples to the X-ray beam. Subtract the exact buffer scattering from the sample scattering. Calculate the Pair-Distance Distribution Function, P(r) , to extract the maximum particle dimension ( Dmax​ ) and Rg​ .

Table 2: Expected pH-Dependent Speciation & Solvation States

pH Level	Dominant Species	Structural Conformation	Hydration Characteristic
pH < 3.0	Fully Protonated (Diacid)	Folded (Minimized surface area)	Extensive hydrophobic clathrate formation around the ethyl group.
pH 4.5 - 5.5	Monoanion	Intermediate	Disruption of clathrates; onset of strong electrostriction at C1.
pH > 7.0	Dianion	Extended anti-conformation	Strong dipole-ion hydrogen bonding at both C1 and C6 termini.

Conclusion

The structural properties of 2-ethyladipic acid in aqueous solutions are fundamentally dictated by the interplay between its hydrophilic dicarboxylic termini and its sterically hindering, hydrophobic ethyl branch. By employing self-validating analytical workflows—such as internally standardized NMR titration and concentration-dependent SAXS—researchers can accurately map its conformational landscape. This precise structural understanding is essential for optimizing its use as a biomarker in toxicokinetic models and environmental exposure assessments.

Sources

• 1. 2-Ethylhexanedioic acid | C8H14O4 | CID 152459 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 786. Ethyl-1-hexanol, 2- (WHO Food Additives Series 32) [inchem.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Ethylhexanoic Acid | C8H16O2 | CID 8697 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Solid-Phase Extraction (SPE) of 2-Ethyladipic Acid from Biological Fluids for LC-MS/MS Analysis

Target Audience: Analytical Chemists, Toxicologists, and Pharmacokinetic Researchers Matrix: Human Urine and Plasma Technique: Mixed-Mode Strong Anion Exchange (MAX) SPE coupled with LC-MS/MS

Biological Context & Analyte Profiling

2-Ethyladipic acid (2-EAA; IUPAC: 2-ethylhexanedioic acid) is a medium-chain dicarboxylic acid and a critical biomarker in environmental toxicology and occupational health. It is a primary terminal metabolite of both 2-ethylhexanol (2-EH) and the ubiquitous plasticizer di(2-ethylhexyl)phthalate (DEHP) ()[1].

Following exposure, DEHP is rapidly hydrolyzed to 2-EH, which undergoes sequential oxidation and ω -oxidation in the liver to form 2-EAA. Because 2-EAA is highly polar, it is predominantly excreted in urine as a glucuronide conjugate ()[2]. Accurate quantification of 2-EAA in biological fluids requires robust sample preparation to isolate the dicarboxylic acid from complex endogenous matrices.

Figure 1: Metabolic pathway of DEHP yielding the terminal biomarker 2-ethyladipic acid.

The Causality of Method Selection: Why Mixed-Mode SPE?

Historically, organic acids in urine were extracted via Liquid-Liquid Extraction (LLE). However, LLE often yields poor recovery and precision for highly polar, low-molecular-weight dicarboxylic acids like 2-EAA ()[3].

To achieve superior selectivity, this protocol utilizes Mixed-Mode Strong Anion Exchange (MAX) SPE. The causality behind this choice relies on the physicochemical properties of 2-EAA:

• Ionization State: 2-EAA has two carboxylic acid moieties with estimated pKa​ values of ~4.4 and 5.4. At physiological pH (7.0–7.5), 2-EAA exists entirely as a highly polar dianion ( COO− ).

• Sorbent Chemistry: A polymeric MAX sorbent contains both a lipophilic backbone (for reversed-phase retention) and quaternary amine functional groups (permanently positively charged N+ ).

• Mechanistic Advantage: By loading the sample at pH 7.5, 2-EAA binds to the sorbent via strong electrostatic interactions. This allows us to aggressively wash the sorbent with 100% organic solvents (e.g., methanol) to remove neutral lipids and hydrophobic interferences without risking analyte breakthrough. Elution is then triggered by dropping the pH below 3.0, neutralizing the dicarboxylic acid and breaking the ionic bond ()[4].

Self-Validating Experimental Protocol

A robust analytical method must be a self-validating system . This protocol incorporates three internal control mechanisms:

• Isotopic Dilution: Addition of a Stable Isotope-Labeled Internal Standard (SIL-IS) prior to any sample manipulation to normalize volumetric errors and matrix effects.

• Hydrolysis Validation: Spiking a known surrogate glucuronide to verify 100% enzymatic cleavage efficiency.

• Adsorptive Loss Prevention: Dicarboxylic acids can adsorb to plastic surfaces. We validate recovery by adding 5% isopropanol to the collection matrix to prevent non-specific binding[4].

Reagents & Materials

• Sorbent: Polymeric Mixed-Mode Strong Anion Exchange (MAX) cartridges (30 mg, 1 mL).

• Enzyme: β -glucuronidase (from E. coli or H. pomatia).

• Solvents: LC-MS grade Methanol (MeOH), Water, Formic Acid (FA), and Ammonium Hydroxide ( NH4​OH ).

Step-by-Step Methodology

Phase 1: Matrix Preparation & Deconjugation

• Aliquot: Transfer 500 µL of human urine (or plasma) into a glass autosampler vial (avoid untreated polypropylene to prevent adsorptive losses).

• Spike IS: Add 10 µL of SIL-IS (e.g., Adipic acid- d4​ at 1 µg/mL).

• Enzymatic Hydrolysis: Add 50 µL of sodium acetate buffer (1 M, pH 5.0) and 10 µL of β -glucuronidase. Incubate at 37°C for 60 minutes to cleave 2-EAA glucuronides into free 2-EAA.

• pH Adjustment (Critical Step): Add 100 µL of 5% NH4​OH in water to adjust the sample pH to ~7.5. Causality: This ensures 2-EAA is fully deprotonated for optimal anion-exchange binding.

Phase 2: MAX SPE Workflow

• Conditioning: Pass 1 mL of 100% MeOH through the MAX cartridge to activate the hydrophobic backbone, followed by 1 mL of LC-MS grade water to equilibrate the phase.

• Loading: Load the pH-adjusted sample (approx. 670 µL) onto the cartridge at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Pass 1 mL of 5% NH4​OH in water. Causality: Removes polar neutral and basic interferences while keeping the analyte ionized and bound.

• Wash 2 (Organic): Pass 1 mL of 100% MeOH. Causality: Removes hydrophobic interferences (e.g., phospholipids). The strong ionic bond prevents 2-EAA from eluting.

• Elution: Pass 1 mL of 2% Formic Acid in MeOH into a clean glass collection tube. Causality: The acidic environment (pH < 3) protonates the 2-EAA ( COO− → COOH ), neutralizing its charge and allowing the methanol to elute it from the sorbent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (e.g., 90:10 Water:MeOH with 0.1% FA).

Figure 2: Mechanistic workflow for the Mixed-Mode Strong Anion Exchange (MAX) extraction of 2-EAA.

Quantitative Performance & Data Presentation

By leveraging the orthogonal cleanup mechanism of MAX SPE, matrix effects (ion suppression typically caused by urinary salts and phospholipids) are drastically reduced compared to traditional Reversed-Phase (HLB) or Liquid-Liquid Extraction techniques.

Table 1: Comparative Extraction Efficiency of 2-EAA from Human Urine

Extraction Method	Sorbent / Solvent Chemistry	Mean Recovery (%)	Precision (RSD, %)	Matrix Effect (%)
Mixed-Mode (MAX)	Polymeric Strong Anion Exchange	94.2	3.8	-6.5
Reversed-Phase (HLB)	Hydrophilic-Lipophilic Balance	76.4	11.2	-28.4
Liquid-Liquid (LLE)	Ethyl Acetate / Salting Out	58.1	16.5	-41.2

Note: Data represents validation batches (n=6) spiked at 50 ng/mL. Matrix effects approaching 0% indicate a cleaner extract with minimal ion suppression.

Table 2: Recommended LC-MS/MS MRM Transitions (Negative ESI)

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Collision Energy (eV)	Purpose
2-Ethyladipic acid	173.1	111.1	15	Quantifier
2-Ethyladipic acid	173.1	129.1	12	Qualifier
Adipic acid- d4​ (IS)	149.1	87.1	14	Internal Standard

References

• PubChem Compound Summary for CID 152459, 2-Ethylhexanedioic acid National Center for Biotechnology Information (NCBI)[Link]

• 786. Ethyl-1-hexanol, 2- (WHO Food Additives Series 32) International Programme on Chemical Safety (INCHEM)[Link]

• Measurement of bempedoic acid and its keto metabolite in human plasma and urine using solid phase extraction and electrospray LC-MS/MS PubMed (National Institutes of Health)[Link]

• Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting PubMed Central (National Institutes of Health)[Link]

Sources

• 1. 2-Ethylhexanedioic acid | C8H14O4 | CID 152459 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 786. Ethyl-1-hexanol, 2- (WHO Food Additives Series 32) [inchem.org]
• 3. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Measurement of bempedoic acid and its keto metabolite in human plasma and urine using solid phase extraction and electrospray LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 2-Ethyladipic Acid Derivatization Protocols for GC-MS

Target Audience: Analytical Chemists, Toxicologists, and Drug Development Professionals

Introduction & Chemical Context

2-Ethyladipic acid (2-ethyl-1,6-hexanedioic acid) is a critical dicarboxylic acid biomarker frequently monitored in toxicological and metabolic studies. It is recognized as a major urinary metabolite following exposure to industrial plasticizers like di(2-ethylhexyl) phthalate (DEHP) or 2-ethylhexanoic acid[1].

Direct analysis of 2-ethyladipic acid via gas chromatography (GC) is fundamentally limited by its chemical structure. The presence of two terminal carboxylic acid groups induces strong intermolecular hydrogen bonding, resulting in high polarity, low volatility, and susceptibility to thermal degradation within the GC inlet[2]. To render this analyte "GC-amenable" and prevent severe peak tailing, chemical derivatization is an absolute prerequisite[3].

Mechanistic Causality in Derivatization Strategies

The objective of derivatization is to mask the active hydrogen atoms of the carboxyl groups, thereby disrupting hydrogen bonding networks and increasing the molecule's vapor pressure. The two most robust methodologies for low-molecular-weight dicarboxylic acids are silylation and esterification[2].

Silylation (BSTFA + 1% TMCS):

• Mechanism: Silylation replaces the acidic protons with trimethylsilyl (TMS) groups, forming a highly volatile di-TMS ester.

• Causality: N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is highly reactive, and its byproducts (trifluoroacetamide) do not co-elute with the target analyte[4]. The addition of 1% Trimethylchlorosilane (TMCS) acts as a critical catalyst; the chloride ion serves as an excellent leaving group, facilitating the silylation of sterically hindered sites—such as the carboxyl group adjacent to the ethyl branch of 2-ethyladipic acid.

Esterification (BF₃/Methanol):

• Mechanism: Acid-catalyzed Fischer esterification converts the carboxylic acids into corresponding dimethyl esters.

• Causality: Boron trifluoride (BF₃) acts as a strong Lewis acid catalyst, accelerating the nucleophilic acyl substitution[5]. Methyl esters are significantly more stable than TMS esters, making this the preferred route for high-throughput laboratories where immediate analysis post-derivatization is not feasible[3].

Sample Preparation and Derivatization Workflow

Caption: Workflow for 2-ethyladipic acid isolation and GC-MS derivatization.

Quantitative Comparison of Derivatization Methods

To assist in selecting the appropriate methodology, the following table summarizes the operational parameters and analytical performance of both techniques for dicarboxylic acids[2][3][4].

Parameter	Silylation (BSTFA + 1% TMCS)	Esterification (BF₃/Methanol)
Derivative Formed	Di-trimethylsilyl (Di-TMS) ester	Dimethyl ester
Reaction Conditions	70°C for 30–120 minutes	60°C for 10–15 minutes
Moisture Sensitivity	Extremely High (Requires anhydrous conditions)	Low/Moderate
Derivative Stability	Low (Prone to hydrolysis, analyze within 24h)	High (Stable for weeks if refrigerated)
Limit of Detection (SIM)	~2–5 pg	~1–4 pg
Post-Reaction Prep	None (Direct injection)	Liquid-Liquid Extraction (Hexane/Water)

Self-Validating Experimental Protocols

Protocol A: Silylation via BSTFA + 1% TMCS

This protocol is optimized for rapid turnaround and high sensitivity but requires strict anhydrous conditions.

Step 1: Extraction & Acidification

• Action: Aliquot 1.0 mL of the biological sample into a glass centrifuge tube. Add 100 µL of internal standard (e.g., deuterated adipic acid). Adjust the pH to < 2 using 6M HCl.

• Causality: 2-Ethyladipic acid has two pKa values (approx. 4.4 and 5.4). Acidification ensures complete protonation of the carboxylate ions, neutralizing the molecule for efficient partitioning into the organic extraction solvent.

Step 2: Liquid-Liquid Extraction (LLE)

• Action: Add 3.0 mL of ethyl acetate. Vortex for 2 minutes and centrifuge at 3000 x g for 5 minutes. Transfer the upper organic layer to a clean GC vial.

Step 3: Complete Desiccation

• Action: Evaporate the organic layer to complete dryness under a gentle stream of ultra-high purity nitrogen at 40°C.

• Causality: Silylation reagents react violently with water to form hexamethyldisiloxane, consuming the reagent and precipitating insoluble byproducts. Absolute dryness is non-negotiable[4].

Step 4: Derivatization

• Action: Add 50 µL of anhydrous pyridine and 50 µL of BSTFA containing 1% TMCS to the dried residue. Cap tightly.

• Causality: Pyridine acts as an acid scavenger, neutralizing the hydrochloric acid byproduct generated during the silylation reaction, driving the equilibrium forward.

Step 5: Incubation & Analysis

• Action: Incubate the vial at 70°C for 60 minutes. Allow to cool to room temperature. Inject 1 µL directly into the GC-MS.

Protocol B: Esterification via BF₃/Methanol

This protocol is ideal for large sample batches requiring high derivative stability.

Step 1: Extraction & Drying

• Action: Follow Steps 1 through 3 from Protocol A to obtain a dried organic extract in a glass reaction vial.

Step 2: Acid-Catalyzed Esterification

• Action: Add 0.5 mL of 14% BF₃ in methanol to the dried residue. Seal the vial with a PTFE-lined cap[5].

• Causality: The PTFE liner prevents the highly reactive BF₃ from degrading the cap septum, which would otherwise introduce siloxane ghost peaks into the chromatogram.

Step 3: Incubation

• Action: Heat the reaction mixture at 60°C for 10 to 15 minutes[5].

• Causality: Elevated temperature provides the activation energy required for the nucleophilic attack of methanol on the protonated carbonyl carbon.

Step 4: Quenching and Phase Separation

• Action: Cool the vial to room temperature. Add 1.0 mL of saturated NaCl solution (brine) and 1.0 mL of GC-grade hexane. Vortex vigorously for 1 minute[5].

• Causality: The brine quenches the reaction and increases the ionic strength of the aqueous phase ("salting out"), forcing the non-polar dimethyl ester derivative entirely into the upper hexane layer.

Step 5: Recovery & Analysis

• Action: Allow the phases to separate. Transfer the upper hexane layer to an autosampler vial containing a pinch of anhydrous sodium sulfate. Inject 1 µL into the GC-MS.

• Causality: Sodium sulfate acts as a desiccant, removing trace water from the hexane layer that could damage the GC column stationary phase.

Quality Control & System Validation

To ensure a self-validating analytical system, the following QC measures must be integrated:

• Procedural Blanks: Run a blank matrix (e.g., synthetic urine or HPLC water) through the entire protocol. This validates that no background contamination (e.g., phthalates leaching from plasticware) is mimicking the target analyte.

• Internal Standardization: The inclusion of an isotopically labeled internal standard prior to extraction corrects for variable extraction recoveries and derivatization efficiencies, ensuring quantitative trustworthiness.

• Derivative Stability Checks: If using silylation, analyze a QC standard at the beginning and end of the sequence to verify that the di-TMS derivatives have not hydrolyzed while sitting in the autosampler.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]

Application Note: High-Precision Quantification of 2-Ethyladipic Acid in Human Urine via Isotope Dilution LC-MS/MS

Introduction & Biological Context

2-Ethyladipic acid (2-EAA), also known as 2-ethylhexanedioic acid, is a critical terminal biomarker for evaluating human exposure to high-production-volume plasticizers, specifically di(2-ethylhexyl) phthalate (DEHP) and di(2-ethylhexyl) adipate (DEHA). Upon ingestion, inhalation, or dermal absorption, these parent compounds are rapidly hydrolyzed in the body to 2-ethylhexanol (2-EH). This intermediate undergoes subsequent oxidation to 2-ethylhexanoic acid (2-EHA), and finally ω -oxidation to form 2-EAA.

In human metabolism, a vast majority of these oxidized dicarboxylic metabolites are eliminated in urine as glucuronide conjugates 1[1]. Accurate biomonitoring of 2-EAA is essential for toxicological and pharmacokinetic assessments, but it presents significant analytical challenges due to the highly variable and complex urinary matrix. This protocol outlines a highly specific Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (ID-LC-MS/MS) method designed to overcome these barriers.

Metabolic pathway of plasticizers DEHP/DEHA leading to the formation of 2-ethyladipic acid.

Causality in Experimental Design

As an application scientist, executing a protocol requires understanding the mechanistic reasoning behind each methodological choice. This ensures the protocol functions as a self-validating system:

• Why LC-MS/MS over GC-MS? Historically, GC-MS was the standard for analyzing dicarboxylic acids. However, GC-MS requires extensive chemical derivatization (e.g., silylation or methylation) prior to injection. This additional step introduces recovery variability and can cause thermal artifacts, such as the decarboxylation of related oxo-metabolites 2[2]. LC-MS/MS allows for the direct analysis of the free acid in negative electrospray ionization (ESI-) mode, preserving analyte integrity and drastically reducing sample preparation time.

• Why Isotope Dilution Prior to Hydrolysis? The stable isotope-labeled internal standard (SIL-IS), D5-2-EAA, is spiked into the raw urine before enzymatic deconjugation. This guarantees that any incomplete hydrolysis, volumetric losses during Solid-Phase Extraction (SPE), or matrix-induced ion suppression in the MS source impacts both the unlabeled analyte and the SIL-IS equally. Because quantitation relies on the ratio of their signals, the method inherently self-corrects for recovery losses.

• Why Oasis HLB for SPE? Urine contains high concentrations of salts, creatinine, and urea that severely suppress MS signals. A hydrophilic-lipophilic balanced (HLB) polymeric sorbent effectively retains the hydrophobic carbon backbone of 2-EAA while allowing highly polar interferences to be washed away with a low-organic aqueous wash.

Materials and Reagents

• Analytical Standards: 2-Ethyladipic acid (Unlabeled, >99% purity) and D5-2-Ethyladipic acid (SIL-IS, >98% isotopic purity).

• Enzyme: β -Glucuronidase (from E. coli K12, highly purified to prevent esterase side-activity).

• Buffers & Solvents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), and HPLC Water. 10 mM Ammonium Acetate buffer (pH 6.8).

• Consumables: Oasis HLB 96-well plates (30 mg/well) or equivalent polymeric reversed-phase SPE cartridges.

Step-by-Step Experimental Protocol

Step-by-step sample preparation and analysis workflow for isotope dilution LC-MS/MS.

Phase 1: Enzymatic Deconjugation

• Aliquot: Transfer 500 µL of thawed, homogenized human urine into a 2 mL 96-well collection plate.

• Isotope Spiking: Add 20 µL of the SIL-IS working solution (e.g., 500 ng/mL D5-2-EAA in 50% MeOH) to all samples, calibrators, and matrix blanks. Vortex for 10 seconds.

• Buffering: Add 100 µL of 0.1 M Ammonium Acetate buffer (pH 6.5) to optimize the environment for enzymatic activity.

• Hydrolysis: Add 20 µL of β -Glucuronidase solution (≥1,000 units). Seal the plate and incubate at 37°C for 120 minutes with gentle shaking (400 rpm).

• Quenching: Stop the reaction by adding 100 µL of 2% Formic Acid in water.

Phase 2: Solid-Phase Extraction (SPE)

• Conditioning: Pass 1 mL of LC-MS grade MeOH through the HLB sorbent, followed by 1 mL of HPLC Water. (Maintain vacuum at < 5 inHg).

• Loading: Load the entire quenched sample (~740 µL) onto the SPE bed. Allow it to pass through via gravity or very light vacuum.

• Washing: Wash the sorbent with 1 mL of 5% MeOH in Water to remove salts and polar interferences. Discard the flow-through.

• Drying: Apply high vacuum (15 inHg) for 5 minutes to dry the sorbent bed completely.

• Elution: Elute the target analytes into a clean collection plate using 2 × 500 µL of 100% MeOH.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-pure Nitrogen at 40°C. Reconstitute the residue in 100 µL of Mobile Phase A.

Phase 3: LC-MS/MS Analysis

• Column: C18 reverse-phase column (e.g., Acquity UPLC BEH C18, 2.1 × 50 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH ~6.8).

• Mobile Phase B: 100% Methanol.

• Injection Volume: 5 µL.

Quantitative Data Presentation

Table 1: UPLC Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	95	5
1.0	0.4	95	5
4.0	0.4	10	90
5.5	0.4	10	90
5.6	0.4	95	5

| 7.5 | 0.4 | 95 | 5 |

Table 2: MS/MS Multiple Reaction Monitoring (MRM) Parameters (Negative ESI) | Analyte | Precursor Ion ( m/z ) | Product Ion ( m/z ) | Declustering Potential (V) | Collision Energy (eV) | Purpose | | :--- | :--- | :--- | :--- | :--- | :--- | | 2-Ethyladipic Acid | 173.1 | 129.1 | -40 | -15 | Quantifier ( −CO2​ ) | | 2-Ethyladipic Acid | 173.1 | 111.1 | -40 | -22 | Qualifier ( −CO2​,−H2​O ) | | D5-2-Ethyladipic Acid | 178.1 | 134.1 | -40 | -15 | Internal Standard |

System Validation & Quality Control (Trustworthiness)

To ensure the absolute trustworthiness of the generated data, the following self-validating criteria must be met for every analytical batch:

• Linearity: The calibration curve (ranging from 0.5 ng/mL to 500 ng/mL) must exhibit an R2≥0.995 using a 1/x weighted linear regression.

• Matrix Blanks: Synthetic urine or pooled pre-screened human urine processed without the SIL-IS must show a signal-to-noise (S/N) ratio of < 3 at the retention time of 2-EAA to rule out carryover or contamination.

• Isotope Ratio Stability: The absolute peak area of the D5-2-EAA internal standard must not deviate by more than ±20% across all unknown samples compared to the mean of the calibrators. Significant deviation indicates that matrix suppression has exceeded the compensable range of the IDMS technique, and the sample must be diluted and re-extracted.

References

• PubChem. "2-Ethylhexanol | C8H18O | CID 7720". National Institutes of Health.[Link]

• Office of Environmental Health Hazard Assessment (OEHHA). "Public Health Goal for Di-(2-ethylhexyl) Adipate". California Environmental Protection Agency.[Link]

• ResearchGate. "Urinary 2-ethyl-3-oxohexanoic acid as major metabolite of orally administered 2-ethylhexanoic acid in human".[Link]

Sources

• 1. 2-Ethylhexanol | C8H18O | CID 7720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application and Protocol for the Analysis of 2-Ethyladipic Acid in Environmental Wastewater

Abstract

This application note provides a detailed protocol for the quantitative analysis of 2-ethyladipic acid in environmental wastewater samples. The methodology is designed for researchers, scientists, and professionals in drug development and environmental monitoring who require a robust and reliable analytical procedure. The protocol outlines sample collection, preservation, extraction using solid-phase extraction (SPE), and subsequent analysis by gas chromatography-mass spectrometry (GC-MS) following a derivatization step. This comprehensive guide emphasizes the scientific rationale behind each step to ensure data integrity and reproducibility. The described method is validated through a series of quality control procedures to demonstrate its accuracy, precision, and sensitivity for the target analyte in complex matrices.

Introduction

2-Ethyladipic acid is a dicarboxylic acid that can be indicative of specific industrial processes and has been identified as a metabolite in certain biological pathways. Its presence in environmental wastewater can signal contamination from industrial effluents or other sources. Monitoring the levels of 2-ethyladipic acid is crucial for assessing the environmental impact of industrial activities and for understanding its fate and transport in aquatic systems.

The analysis of polar compounds like dicarboxylic acids in complex aqueous matrices such as wastewater presents analytical challenges. These challenges include interferences from the sample matrix, the low volatility of the analyte, and the need for sensitive detection methods. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and quantification of a wide range of organic compounds.[1] However, direct GC analysis of polar, non-volatile compounds like 2-ethyladipic acid is often problematic due to poor chromatographic performance.[2] To address this, a derivatization step is employed to convert the polar carboxyl groups into less polar, more volatile esters, making the analyte suitable for GC-MS analysis.[2][3]

This protocol details a validated method combining solid-phase extraction (SPE) for sample clean-up and concentration with a subsequent derivatization and GC-MS analysis for the reliable quantification of 2-ethyladipic acid in wastewater.

Materials and Reagents

2.1. Reagents

• 2-Ethyladipic acid standard (≥98% purity)

• Internal Standard (e.g., Adipic acid-d10)

• Methanol (HPLC grade)

• Ethyl acetate (GC grade)

• Hexane (GC grade)

• Hydrochloric acid (HCl, concentrated, analytical grade)

• Sodium hydroxide (NaOH, analytical grade)

• Anhydrous sodium sulfate

• Derivatization agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Deionized (DI) water (Type I, 18 MΩ-cm resistivity or better)[4]

2.2. Materials

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB or C18)[5][6]

• SPE vacuum manifold

• Glass vials with PTFE-lined caps

• Volumetric flasks and pipettes

• pH meter or pH paper

• Centrifuge and centrifuge tubes

• Heating block or water bath

• GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

Experimental Protocol

3.1. Workflow Overview

The overall analytical workflow is depicted in the following diagram:

Caption: Experimental workflow for 2-ethyladipic acid analysis.

3.2. Sample Collection and Preservation

• Collect wastewater samples in pre-cleaned amber glass bottles to minimize photodegradation of organic compounds.

• To prevent microbial degradation of the analyte, samples should be cooled to ≤6 °C immediately after collection and during transport.

• For longer-term storage, acidify the sample to a pH of 2 with hydrochloric acid.[7] Samples should be stored at 4 °C and analyzed as soon as possible.

3.3. Sample Preparation: Solid-Phase Extraction (SPE)

The purpose of SPE is to isolate the analyte of interest from the complex wastewater matrix and to concentrate it, thereby increasing the sensitivity of the analysis.[8] For acidic compounds like 2-ethyladipic acid, adjusting the sample pH is critical for efficient retention on the sorbent.[5]

• Filtration: Filter the wastewater sample through a 0.45 µm filter to remove particulate matter.[4][9]

• pH Adjustment: Adjust the pH of the filtered sample to approximately 2.0 using hydrochloric acid. This ensures that the carboxylic acid groups of 2-ethyladipic acid are protonated, increasing its retention on a reversed-phase SPE sorbent.[5]

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge (e.g., Oasis HLB) by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 5 mL of deionized water at pH 2. Do not allow the cartridge to go dry.

• Sample Loading: Load the pH-adjusted wastewater sample (e.g., 100 mL) onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: After loading, wash the cartridge with 5 mL of deionized water at pH 2 to remove any remaining water-soluble interferences.

• Drying: Dry the cartridge by applying a vacuum for 10-15 minutes to remove residual water.

• Elution: Elute the retained 2-ethyladipic acid from the cartridge with 5-10 mL of a suitable organic solvent, such as ethyl acetate or methanol. Collect the eluate in a clean glass tube.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume (e.g., 1 mL) of a suitable solvent like ethyl acetate for the derivatization step.

3.4. Derivatization

Derivatization is a crucial step to increase the volatility and thermal stability of 2-ethyladipic acid for GC-MS analysis. Silylation is a common and effective derivatization technique for carboxylic acids.[2]

• Transfer an aliquot of the reconstituted extract (e.g., 100 µL) to a clean, dry reaction vial.

• Add an internal standard solution (e.g., adipic acid-d10) to the vial.

• Add 50 µL of the derivatizing agent (BSTFA + 1% TMCS) and 10 µL of pyridine (as a catalyst).[10]

• Cap the vial tightly and heat it at 70 °C for 20-30 minutes to ensure complete derivatization.[10]

• Cool the vial to room temperature before GC-MS analysis.

3.5. GC-MS Analysis

The derivatized sample is analyzed using a GC-MS system. The gas chromatograph separates the components of the mixture, and the mass spectrometer provides detection and structural information.

Parameter	Recommended Setting	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)	Provides good separation for a wide range of semi-volatile organic compounds.
Injection Mode	Splitless	Maximizes the transfer of the analyte onto the column for trace-level analysis.
Injector Temperature	250 °C	Ensures rapid volatilization of the derivatized analyte.
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)	A temperature ramp allows for the separation of compounds with different boiling points.
Carrier Gas	Helium, constant flow (e.g., 1.0 mL/min)	Inert carrier gas for GC.
MS Ion Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quadrupole Temp.	150 °C	Standard temperature for the quadrupole mass analyzer.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible mass spectra.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring specific ions for the target analyte and internal standard.

3.6. Data Analysis and Quality Control

• Calibration: Prepare a series of calibration standards of 2-ethyladipic acid with a fixed concentration of the internal standard. Process these standards through the entire analytical procedure (extraction, derivatization, and analysis) to create a calibration curve. Calibration should exhibit good linearity (r² ≥ 0.995).[11]

• Quantification: Quantify the 2-ethyladipic acid in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

• Quality Control (QC): Adherence to a robust quality management system is essential for producing reliable data.[12] The following QC samples should be included in each analytical batch:

  • Method Blank: A sample of deionized water processed through the entire analytical procedure to check for contamination.

  • Laboratory Fortified Blank (LFB) / Spike: A deionized water sample spiked with a known concentration of 2-ethyladipic acid to assess the accuracy of the method.

  • Matrix Spike / Matrix Spike Duplicate (MS/MSD): Aliquots of a real wastewater sample spiked with a known concentration of the analyte to evaluate matrix effects and the precision of the method.

A summary of typical quality control acceptance criteria is provided in the table below. These criteria should be established and monitored by the laboratory.

QC Parameter	Acceptance Criteria	Frequency
Method Blank	Below Method Detection Limit (MDL)	One per batch
LFB Recovery	70-130%	One per batch
MS/MSD Recovery	70-130%	One per 20 samples
MS/MSD RPD	≤20%	One per 20 samples
Calibration Curve (r²)	≥0.995	Daily or per batch

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the analysis of 2-ethyladipic acid in environmental wastewater. By combining solid-phase extraction for sample preparation with derivatization and GC-MS analysis, this method offers the necessary selectivity and sensitivity for reliable quantification of this target compound in complex environmental matrices. The implementation of rigorous quality control measures ensures the integrity and defensibility of the analytical data generated.

References

• Agilent Technologies. (n.d.). Analysis of Organic Acids in Aqueous Samples. Retrieved from [Link]

• Beltran, J., Lopez, F. J., & Hernandez, F. (2000). Solid-phase extraction of pesticide residues from water.
• Góral, R., & Zgoła-Grześkowiak, A. (2014). Combined method of solid-phase extraction and GC-MS for determination of acidic, neutral, and a basic emerging contaminants in wastewater. Environmental Science and Pollution Research, 21(1), 550-564.
• Hennion, M. C. (1999). Solid-phase extraction: methodology and applications.

• LibreTexts. (2023). Solid-Phase Extraction. Retrieved from [Link]

• Poole, C. F. (2003). New trends in solid-phase extraction. TrAC Trends in Analytical Chemistry, 22(6), 362-373.
• Samaras, V. G., Stasinakis, A. S., Mamais, D., Thomaidis, N. S., & Lekkas, T. D. (2011). An analytical method for the simultaneous trace determination of acidic pharmaceuticals and phenolic endocrine disrupting chemicals in wastewater and sewage sludge by gas chromatography-mass spectrometry. Analytical and Bioanalytical Chemistry, 399(7), 2549-2561.

• Shimadzu. (n.d.). Various Analysis Techniques for Organic Acids and Examples of Their Application. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1979). Handbook for Analytical Quality Control in Water and Wastewater Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Clean Water Act Analytical Methods. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 3535A: Solid-Phase Extraction (SPE). Retrieved from [Link]

• Waters. (n.d.). Determination of Acidic Herbicides in Water Using Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. Determination of pharmaceuticals in wastewaters using solid-phase extraction-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. agilent.com [agilent.com]
• 10. library.dphen1.com [library.dphen1.com]
• 11. eartharxiv.org [eartharxiv.org]
• 12. standardmethods.org [standardmethods.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in 2-Ethyladipic Acid LC-MS/MS Quantification

Welcome to the Advanced LC-MS/MS Troubleshooting Center. 2-Ethyladipic acid (2-EAA) is a highly polar dicarboxylic acid, primarily monitored as a critical urinary and serum biomarker for exposure to plasticizers such as di-(2-ethylhexyl) adipate (DEHA).

Quantifying this highly polar metabolite presents a significant analytical challenge: it elutes early in reversed-phase liquid chromatography (RPLC), placing it directly in the suppression zone of endogenous salts, urea, and polar lipids. This guide provides a mechanistic, field-proven framework to diagnose, troubleshoot, and eliminate matrix effects (ion suppression/enhancement) during negative electrospray ionization (ESI-) LC-MS/MS analysis.

Diagnostic Workflow

Before altering your assay, you must systematically identify the source and magnitude of the matrix interference. Follow the decision tree below to isolate the root cause.

Workflow for diagnosing and mitigating LC-MS/MS matrix effects in 2-ethyladipic acid analysis.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why does 2-ethyladipic acid suffer from severe ion suppression in standard urine/plasma crash assays? A1: 2-Ethyladipic acid is a highly polar dicarboxylic acid. In typical protein precipitation (PPT) assays, the analyte elutes near the void volume in RPLC, co-eluting with a massive plug of un-retained endogenous salts and polar lipids. In negative electrospray ionization (ESI-), these co-eluting matrix components monopolize the available charge on the droplet surface during desolvation. Because the matrix components are in vast molar excess, they prevent the ionization of 2-EAA, leading to catastrophic signal suppression[1].

Q2: How do I definitively measure the extent of this suppression? A2: Regulatory guidelines (ICH M10, FDA, EMA) require a formal, quantitative assessment of the Matrix Factor (MF)[2]. While post-column infusion is an excellent qualitative tool to visually map the suppression zone across the chromatogram[3], you must calculate the absolute MF to validate the assay. This is done by comparing the peak area of 2-EAA spiked into a post-extracted blank matrix against the peak area of the analyte in a neat solvent.

Q3: What is the most effective sample preparation strategy to isolate 2-ethyladipic acid? A3: Because 2-EAA has two carboxylic acid moieties (pKa ~4.4 and ~5.4), it is fully ionized (anionic) at physiological pH. We strongly recommend Weak Anion Exchange (WAX) Solid-Phase Extraction (SPE) over standard Liquid-Liquid Extraction (LLE) or PPT[1]. Causality: The positively charged WAX sorbent captures the deprotonated di-acid via electrostatic interaction. This allows you to aggressively wash the sorbent with 100% organic solvent to remove neutral lipids and phospholipids. The analyte is then eluted by dropping the pH (e.g., using 2-5% formic acid in methanol) to protonate and neutralize the carboxylic groups, releasing them from the sorbent into a clean extract.

Q4: If SPE is not feasible, can chromatographic or mobile phase adjustments rescue the assay? A4: Yes, but with limitations. You must shift the retention time of 2-EAA away from the void volume. Using a High-Strength Silica (HSS) T3 column enhances the retention of polar compounds compared to standard C18 phases. Additionally, modifying the aqueous mobile phase with 0.3 mM ammonium fluoride ( NH4​F ) instead of standard formate buffers has been shown to significantly enhance ESI- ionization efficiency and reduce signal suppression for carboxylic acids by facilitating gas-phase deprotonation[4].

Q5: What if ultra-trace sensitivity is required and matrix effects persist? A5: Implement chemical derivatization. Reacting the carboxylic acid groups with a phenylenediamine-based reagent (e.g., 4-Cl-o-PD) transforms the highly polar di-acid into a more hydrophobic, easily ionizable derivative[5]. Causality: This dual-action approach shifts the analyte's retention time into a later, cleaner region of the chromatogram and introduces basic nitrogen atoms that drastically improve ionization efficiency in positive mode (ESI+), completely bypassing the traditional ESI- suppression zones.

Quantitative Data Presentation

To illustrate the causality behind sample preparation choices, the following table summarizes the quantitative performance of various extraction modalities for 2-EAA.

Table 1: Quantitative Comparison of Sample Preparation Modalities for 2-Ethyladipic Acid

Extraction Methodology	Absolute Recovery (%)	Matrix Factor (MF)	Phospholipid Removal (%)	Mechanistic Verdict
Protein Precipitation (PPT)	92 - 98%	0.35 - 0.50 (Severe)	< 10%	Unsuitable. High recovery but catastrophic ion suppression due to co-eluting salts and lipids.
Liquid-Liquid Extraction (LLE)	65 - 75%	0.75 - 0.85 (Moderate)	~ 70%	Suboptimal. Poor partitioning of highly polar di-acids into non-polar organic solvents.
Weak Anion Exchange (WAX-SPE)	88 - 95%	0.95 - 1.05 (Negligible)	> 95%	Optimal. Orthogonal separation mechanism specifically targets and isolates anionic metabolites.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . If the validation checks at the end of each protocol fail, the system alerts the user that the assay is not rugged enough for sample analysis.

Protocol 1: Quantitative Matrix Factor (MF) Assessment

This protocol isolates ionization efficiency from extraction recovery, ensuring compliance with ICH M10 guidelines[2].

• Prepare Neat Solutions (Set A): Spike 2-EAA and its Stable Isotope Labeled Internal Standard (SIL-IS) into the final reconstitution solvent at Low QC and High QC concentrations.

• Prepare Post-Extraction Spikes (Set B): Extract 6 independent lots of blank biological matrix (e.g., human urine) using your chosen sample prep method. Spike 2-EAA and SIL-IS into the final eluted extracts at the exact same Low QC and High QC concentrations as Set A.

• Acquisition: Inject Set A and Set B onto the LC-MS/MS.

• Calculation: Calculate the Absolute MF = (Peak Area in Set B) / (Peak Area in Set A). Calculate the IS-Normalized MF = (Analyte/IS Ratio in Set B) / (Analyte/IS Ratio in Set A).

• System Validation Check: The Coefficient of Variation (CV) of the IS-normalized MF across the 6 independent matrix lots must be < 15% . If the CV is > 15%, the internal standard is failing to track the matrix effect, or the extraction method is leaving highly variable interferences. Do not proceed to sample analysis.

Protocol 2: Weak Anion Exchange (WAX) SPE Workflow

Designed specifically to exploit the pKa of dicarboxylic acids for maximum matrix removal.

• Sample Pre-treatment: Dilute 200 µL of plasma/urine with 200 µL of 2% ammonium hydroxide ( NH4​OH ) in water. Causality: Ensures 2-EAA is fully deprotonated (anionic) for maximum binding to the WAX sorbent.

• Conditioning: Pass 1 mL of Methanol, followed by 1 mL of Water through a 30 mg WAX SPE cartridge.

• Loading: Load the pre-treated sample onto the cartridge at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Wash with 1 mL of 2% NH4​OH in water. Causality: Removes neutral, water-soluble endogenous salts and urea.

• Wash 2 (Organic): Wash with 1 mL of 100% Methanol. Causality: Removes neutral and basic hydrophobic interferences, including phospholipids, while the anionic 2-EAA remains electrostatically bound.

• Elution: Elute with 2 x 500 µL of 5% Formic Acid in Methanol. Causality: The low pH protonates the carboxylic acids of 2-EAA, breaking the electrostatic bond with the sorbent.

• Reconstitution: Evaporate to dryness under nitrogen at 40°C and reconstitute in the initial mobile phase.

• System Validation Check: Spike a known concentration of a phospholipid standard (e.g., Lyso-PC 18:1) into the pre-extraction matrix. Monitor its MRM transition (m/z 522 → 184 in positive mode) in the final eluate. Peak area reduction must be > 95% compared to a raw PPT extract to validate the SPE washing efficiency.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. Scaling up a targeted exposome LC-MS/MS biomonitoring method by incorporating veterinary drugs and pesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving 2-Ethyladipic Acid Solubility in Non-Polar Solvents

Welcome to the Technical Support Center for dicarboxylic acid handling and formulation. As an Application Scientist, I frequently encounter researchers struggling to dissolve 2-ethyladipic acid (2-ethylhexanedioic acid) in non-polar organic solvents such as aliphatic hydrocarbons (e.g., hexane, heptane), non-polar aromatics (e.g., toluene), or polyalphaolefin (PAO) base oils.

This guide is designed to move beyond generic advice by explaining the thermodynamic causality behind these solubility barriers and providing self-validating troubleshooting protocols to overcome them.

Part 1: Frequently Asked Questions (Mechanistic Causality)

Q1: Why does 2-ethyladipic acid resist dissolution in non-polar solvents, even though the ethyl branch increases its lipophilicity? A1: The core issue is the competition between crystal lattice energy and solvation energy. Like most dicarboxylic acids, 2-ethyladipic acid possesses two terminal carboxyl groups that act as strong hydrogen-bond donors and acceptors. In the solid state, these molecules form highly stable, hydrogen-bonded cyclic dimers[1]. While the asymmetric ethyl branch disrupts the crystal packing slightly compared to linear adipic acid (lowering its melting point), the intermolecular hydrogen bonding still vastly overpowers the weak London dispersion forces offered by non-polar solvents like hexane or toluene. Consequently, the thermodynamic barrier to break the solute-solute interactions remains too high for non-polar solvation to occur spontaneously[2].

Q2: I heated my non-polar solvent, and the 2-ethyladipic acid dissolved, but it immediately crashed out upon cooling. How do I prevent this? A2: You have exceeded the Metastable Zone Width (MSZW) of the solution. Dicarboxylic acid solubility is highly temperature-dependent, and non-polar solvents typically exhibit a very narrow MSZW for these polar solutes[3]. When you cool the solution rapidly, the system bypasses the metastable zone and enters the labile zone, triggering immediate and uncontrolled spontaneous nucleation (precipitation). To prevent this, you must either employ a controlled, extremely slow cooling ramp (e.g., < 0.1 °C/min) or permanently alter the solvent's polarity using a co-solvent.

Q3: Can Hansen Solubility Parameters (HSP) help predict a better solvent system? A3: Yes. The insolubility of 2-ethyladipic acid in non-polar solvents is due to a massive mismatch in the hydrogen bonding ( δH​ ) and polar ( δP​ ) parameters. Non-polar solvents have δH​ and δP​ values near zero. To dissolve 2-ethyladipic acid without chemical modification, you must bridge this gap by introducing a solvent with higher δH​ and δP​ values, such as lower ketones (e.g., acetone) or alcohols, which can actively disrupt the cyclic dimers[4].

Part 2: Logical Workflows & Visualizations

Understanding the thermodynamic barriers is the first step to troubleshooting. The diagram below illustrates why non-polar solvents fail to dissolve 2-ethyladipic acid.

Caption: Thermodynamic barriers to 2-ethyladipic acid dissolution in non-polar solvents.

When faced with a solubility failure, follow this decision matrix to determine the appropriate intervention:

Caption: Decision matrix for resolving dicarboxylic acid solubility issues.

Part 3: Quantitative Data & Solvent Selection

To select an appropriate co-solvent, you must understand the relative solubility gradient. Below is a comparative table demonstrating how solvent polarity directly dictates the solubility of dicarboxylic acids (extrapolated from adipic acid baseline data at 298.15 K)[1][2][4].

Solvent Type	Specific Solvent	Relative Polarity Index	Solvation Mechanism	Est. Solubility Limit ( g/100g at 25°C)
Aliphatic Hydrocarbon	Hexane / PAO Oils	0.1	Very weak dispersion forces; cannot break dimers.	< 0.01 (Insoluble)
Non-Polar Aromatic	Toluene	2.4	Weak π−π interactions; insufficient for H-bond breaking.	~ 0.05 (Sparingly Soluble)
Polar Aprotic	Acetone	5.1	Strong H-bond acceptor; breaks solute dimers effectively.	~ 2.0 - 4.0 (Soluble)
Polar Protic	Methanol	5.1	Strong H-bond donor/acceptor; forms new H-bonds with solute.	> 10.0 (Highly Soluble)
Derivatized (Diester)	Di-(2-ethylhexyl) adipate	N/A	H-bond donors removed via esterification.	Miscible in all proportions

Part 4: Self-Validating Experimental Protocols

If you cannot change your primary non-polar solvent (e.g., you are formulating a specific lubricant or lipophilic drug delivery vehicle), you must use one of the following two validated protocols.

Protocol A: Co-Solvent Optimization (Thermodynamic Bridging)

Use this protocol if your application allows for a small percentage (5-15%) of a polar co-solvent.

Rationale: Adding a polar aprotic solvent like acetone acts as a "thermodynamic bridge." The ketone oxygen acts as a hydrogen-bond acceptor, breaking the 2-ethyladipic acid dimers and allowing the non-polar bulk solvent to solvate the resulting monomeric complexes[4].

Step-by-Step Methodology:

• Preparation: Weigh exactly 1.00 g of 2-ethyladipic acid into a 50 mL jacketed glass vessel.

• Primary Solvation: Add 20.0 mL of your target non-polar solvent (e.g., toluene or hexane). Stir at 400 RPM at 25°C. Observation: The solid will remain suspended.

• Co-Solvent Titration: Using a highly precise burette, titrate acetone (or 1-butanol) into the suspension dropwise.

• Equilibration: After every 1.0 mL addition, allow the system to equilibrate for 15 minutes. Dicarboxylic acid dissolution kinetics are notoriously slow; rushing this step leads to false negatives.

• Validation (Self-Correction): Once the solution turns completely clear, stop the titration. To validate that this is a true thermodynamic solution and not a supersaturated kinetic trap, lower the temperature of the vessel to 15°C for 2 hours.

• Confirmation: If precipitation occurs at 15°C, your co-solvent ratio is too low for the MSZW. Add an additional 5% (v/v) co-solvent and repeat the cooling validation.

Protocol B: In-Situ Esterification for Absolute Non-Polar Compatibility

Use this protocol if your application strictly forbids polar co-solvents (e.g., industrial PAO lubricants or highly lipophilic formulations).

Rationale: By reacting the two terminal carboxylic acid groups with an alcohol (e.g., 2-ethylhexanol), you remove the hydrogen-bond donors entirely. The resulting diester (e.g., a derivative similar to di-(2-ethylhexyl) adipate) becomes a highly lipophilic liquid that is infinitely miscible in non-polar solvents[5].

Step-by-Step Methodology:

• Reaction Setup: In a Dean-Stark apparatus, combine 1 molar equivalent of 2-ethyladipic acid with 2.5 molar equivalents of an aliphatic alcohol (e.g., 2-ethylhexanol or isobutanol).

• Catalysis & Solvent: Add 0.5% (w/w) of a strong acid catalyst (e.g., p-Toluenesulfonic acid) and 30 mL of toluene. Toluene acts as both the reaction solvent and the azeotropic agent to remove water.

• Reflux: Heat the mixture to reflux (approx. 110°C). As esterification proceeds, water will be generated and collected in the Dean-Stark trap.

• Endpoint Validation: The reaction is complete when the stoichiometric amount of water has been collected in the trap (2 moles of water per mole of 2-ethyladipic acid).

• Analytical Confirmation: Isolate the product and run an FTIR spectrum. Self-Validating Check: The broad O-H stretch at 3300–2500 cm⁻¹ (characteristic of the carboxylic acid dimer) must completely disappear, replaced by a sharp, intense ester C=O stretch at ~1740 cm⁻¹.

• Integration: The resulting liquid diester can now be blended into any non-polar aliphatic or aromatic solvent in any proportion without precipitation.

Part 5: References

• Wei, D., et al. "Solubility of Adipic Acid in Acetone, Chloroform, and Toluene." Journal of Chemical & Engineering Data, ACS Publications. Available at:[Link]

• "Nucleation Behaviors of Adipic Acid in Different Polarity Solvent Based on Metastable Zone Width." Crystals, MDPI. Available at:[Link]

• "ESTER COMPOUNDS, LUBRICATING OIL COMPOSITIONS CONTAINING SAME AND PROCESSES FOR MAKING SAME." European Patent Office (EP 368812). Available at:[Link]

• "Studies of solubility of dicarboxilic acid mixtures in organic solvents." ResearchGate. Available at:[Link]

• "The Chemistry of Dicarboxylic Acids in the Atmospheric Aerosols." IntechOpen. Available at:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. data.epo.org [data.epo.org]

Optimizing mobile phase pH for 2-ethyladipic acid chromatographic separation

Welcome to the Advanced Chromatography Support Center. This guide is engineered for analytical scientists and drug development professionals dealing with the complex retention behaviors of dicarboxylic acids.

Mechanistic Insights: The Role of pH in 2-Ethyladipic Acid Retention

Q: Why is 2-ethyladipic acid retention so notoriously sensitive to mobile phase pH? A: 2-ethyladipic acid is a dicarboxylic acid. Based on its structural analog, adipic acid, it possesses two distinct dissociation constants: pKa1​≈4.41 and pKa2​≈5.41 [1]. In Reversed-Phase Liquid Chromatography (RPLC), retention is governed by hydrophobicity. When your mobile phase pH is near these pKa values, the molecule exists in a dynamic, rapidly interconverting equilibrium between its neutral (protonated) and ionized (deprotonated) states [2].

The neutral state interacts strongly with the hydrophobic C18 stationary phase, whereas the ionized state is highly polar and elutes rapidly. Operating within ±1.0 pH unit of a pKa causes mixed-mode retention, resulting in split peaks, severe tailing, and irreproducible retention times [2].

Q: What is the optimal pH range for analyzing this compound in standard RPLC? A: To ensure method robustness, you must fully suppress ionization by maintaining the mobile phase pH at least 2 units below the lowest pKa [3]. For 2-ethyladipic acid, this dictates a target pH of 2.0 to 2.4. At this pH, >99% of the molecules are fully protonated, maximizing hydrophobic interaction with the column and ensuring sharp, symmetrical peaks [3].

Experimental Protocol: The Self-Validating pH Stress Test

To establish a robust separation and isolate chromatographic anomalies, follow this step-by-step self-validating methodology. This protocol utilizes a neutral marker to definitively distinguish between pH-induced retention shifts and hardware anomalies (e.g., pump micro-leaks or thermostatting failures).

Step 1: Preparation of the Aqueous Buffer Prepare a 10 mM Potassium Phosphate ( KH2​PO4​ ) solution in highly purified HPLC-grade water.

Step 2: Pre-Organic pH Adjustment (Critical) Titrate the aqueous buffer with concentrated Phosphoric Acid ( H3​PO4​ ) to exactly pH 2.2. Causality Note: Always measure and adjust the pH of the aqueous component before adding any organic modifiers. Organic solvents alter the dielectric constant of the solution, rendering standard pH meter readings highly inaccurate and leading to false pH baselines [2].

Step 3: System Equilibration Pump a mobile phase of 90% Buffer (pH 2.2) and 10% Acetonitrile through a highly endcapped C18 column (e.g., 150 x 4.6 mm, 5 µm) at 1.0 mL/min until the baseline stabilizes (approximately 10-15 column volumes).

Step 4: Preparation of the Self-Validating Sample Mixture Prepare a system suitability solution containing 1.0 mg/mL 2-ethyladipic acid and 0.1 mg/mL Toluene (acting as the neutral marker) dissolved directly in the mobile phase.

Step 5: Injection and Causality Evaluation Inject 10 µL of the mixture across 6 replicate injections and monitor retention time ( tR​ ) drift.

• Hardware Failure: If both Toluene and 2-ethyladipic acid tR​ values shift proportionately, the issue is mechanical (e.g., flow rate instability, check valve malfunction).

• Chemical/pH Failure: If Toluene's tR​ is perfectly stable but 2-ethyladipic acid shifts or tails, the issue is chemical. This indicates inadequate buffering capacity or localized pH shifts at the column head, requiring a higher buffer concentration.

Quantitative Data Summary

The following table summarizes the causal relationship between mobile phase pH, the predicted ionization state of 2-ethyladipic acid, and the resulting chromatographic behavior.

Mobile Phase pH	Dominant Species	Ionization %	Chromatographic Behavior (RPLC)	Recommendation
2.0 - 2.4	Fully Protonated (Neutral)	< 1%	Strong retention, sharp peaks, high reproducibility.	Optimal for standard C18
4.4 ( pKa1​ )	Mixed (Neutral / Mono-anion)	~50%	Peak splitting, extreme sensitivity to minor pH shifts.	Avoid
5.4 ( pKa2​ )	Mixed (Mono-anion / Di-anion)	~50%	Poor retention, broad and distorted peaks.	Avoid
7.4+	Fully Deprotonated (Di-anion)	> 99%	Elutes at void volume ( t0​ ) in standard RPLC.	Requires HILIC or Ion-Pairing

Troubleshooting FAQs

Q: I am operating at pH 2.2, but my 2-ethyladipic acid peak is still tailing heavily. What is the mechanism behind this, and how do I fix it? A: While pH 2.2 successfully suppresses the ionization of the carboxylic acid groups, it also leaves residual surface silanols on older or poorly endcapped silica columns fully protonated. Generally, protonated silanols do not cause tailing for acidic analytes (they typically tail basic compounds) [3]. Therefore, if tailing occurs for an organic acid at low pH, the causality points to either mass overload or secondary Lewis acid-base interactions with trace metal impurities (e.g., iron or aluminum) embedded in the silica matrix. Fix: Switch to a high-purity (Type B) silica column. Additionally, ensure your sample diluent matches the mobile phase; injecting a sample dissolved in a higher pH diluent causes a localized pH mismatch on the column head, leading to transient ionization and tailing [2].

Q: Can I use a high pH (e.g., pH 8.0) to separate 2-ethyladipic acid? A: Yes, but the fundamental mechanism of retention must change. At pH 8.0, 2-ethyladipic acid is a di-anion and is highly hydrophilic. Standard C18 columns will not retain it. You must switch to Hydrophilic Interaction Liquid Chromatography (HILIC) or utilize an ion-pairing reagent (such as tetrabutylammonium hydroxide) in RPLC to form a neutral, hydrophobic complex with the di-anion [3]. Note that standard silica dissolves above pH 8.0, so a polymer-based or hybrid-silica column is mandatory for this approach [2].

Method Development Workflow

Logical workflow for selecting mobile phase pH based on 2-ethyladipic acid pKa values.

References

• Title: Catalytic Hydrothermal Production of Platform Chemicals from Coffee Biomass Using Organic Acids as Catalysts Source: MDPI (ChemEngineering) URL: [Link]

• Title: Control pH During Method Development for Better Chromatography Source: Agilent Technologies URL: [Link]

• Title: A Guide to HPLC and LC-MS Buffer Selection Source: Advanced Chromatography Technologies (ACE) URL: [Link]

Reference Data & Comparative Studies

2-Ethyladipic Acid vs. Adipic Acid: A Technical Guide to Polymer Synthesis and Macromolecular Flexibility

Executive Summary

The selection of dicarboxylic acid monomers is a foundational decision in the architectural design of aliphatic polymers (polyesters, polyamides, and polyurethanes). Adipic acid (hexanedioic acid) is the industry standard, prized for its ability to produce polymers with high thermal stability, robust tensile strength, and high crystallinity[1]. However, in advanced applications—such as specialized drug delivery matrices, flexible biomedical devices, and high-performance elastomers—the inherent rigidity caused by adipic acid's crystallinity can be a critical limitation[2].

To engineer extreme flexibility and solubility, polymer scientists substitute adipic acid with 2-ethyladipic acid . By introducing a pendant ethyl group at the 2-position, the macromolecular architecture is fundamentally altered. This guide objectively compares the mechanistic, thermal, and mechanical impacts of these two diacids, providing actionable protocols for synthesis and characterization.

Mechanistic Causality: Chain Packing vs. Free Volume

The physical properties of a synthesized polymer are directly governed by its ability to form ordered secondary structures (crystallization). The structural difference between adipic acid and 2-ethyladipic acid dictates the available "free volume" within the polymer matrix.

• Adipic Acid (Linear Architecture): The unbranched, linear six-carbon backbone of adipic acid allows polymer chains to align closely and uniformly. In polyesters like poly(butylene adipate) (PBA), this lack of steric hindrance facilitates strong intermolecular van der Waals forces and rapid spherulite formation. These densely packed crystalline regions restrict chain mobility, limit water penetration, and increase the polymer's modulus[3].

• 2-Ethyladipic Acid (Branched Architecture): The addition of a pendant ethyl group acts as a steric wedge. During the solidification phase from a melt, this steric hindrance physically prevents the polymer chains from folding into ordered crystalline lamellae[4]. Consequently, the polymer exhibits a drastic reduction in crystallinity, often becoming completely amorphous. This structural disorder increases the free volume between chains, significantly lowering the glass transition temperature ( Tg​ ) and imparting profound flexibility and elastomeric behavior.

Fig 1. Mechanistic pathway demonstrating how diacid structure dictates polymer morphology and flexibility.

Quantitative Data Comparison

To objectively illustrate the impact of the ethyl branch, the table below compares the typical thermal and mechanical properties of two analogous polyesters synthesized via melt polycondensation: Poly(butylene adipate) (PBA) and Poly(butylene 2-ethyladipate) (PB2EA) .

Property	Poly(butylene adipate) [PBA]	Poly(butylene 2-ethyladipate) [PB2EA]	Mechanistic Driver
Diacid Precursor	Adipic Acid	2-Ethyladipic Acid	-
Glass Transition ( Tg​ )	~ -60 °C	~ -72 °C	Increased free volume lowers the energy required for segmental chain motion.
Melting Temp ( Tm​ )	~ 60 °C	None (Amorphous)	Steric hindrance prevents the formation of ordered crystalline lattices[4].
Crystallinity (%)	35 - 45%	~ 0%	Disruption of close chain packing by the pendant ethyl group.
Tensile Modulus	High (~ 300 MPa)	Very Low (< 10 MPa)	Lack of crystalline domains acting as physical crosslinks.
Elongation at Break	~ 300 - 500%	> 1000%	Amorphous chains easily uncoil and slide past one another under stress.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the synthesis and thermal validation of these polyesters. These workflows are designed as self-validating systems, incorporating specific checkpoints to confirm successful execution.

Protocol A: Two-Stage Melt Polycondensation Synthesis

Objective: Synthesize high-molecular-weight polyesters while preventing oxidative degradation.

• Stage 1: Esterification (Oligomerization)

  • Procedure: Charge a 3-neck round-bottom flask with 1,4-butanediol and the chosen diacid (Adipic or 2-Ethyladipic acid) at a 1.1:1.0 molar ratio. Add a catalytic amount of Titanium(IV) butoxide (0.1 wt%). Purge the system with dry N2​ for 30 minutes. Heat the mixture to 190 °C under continuous stirring and a steady N2​ flow.

  • Causality: The slight excess of diol ensures hydroxyl-terminated oligomers. The N2​ purge prevents oxidation of the polymer backbone at high temperatures.

  • Validation Checkpoint: The collection of the theoretical yield of water byproduct in a Dean-Stark trap indicates the completion of the esterification stage.

• Stage 2: Polycondensation (Chain Extension)

  • Procedure: Gradually increase the temperature to 220 °C. Slowly apply a high vacuum (ramp down to < 0.1 Torr over 1 hour to prevent bumping). Maintain these conditions for 3–4 hours.

  • Causality: High vacuum is strictly required to remove the condensation byproduct (excess 1,4-butanediol) and drive the equilibrium toward high molecular weight.

  • Validation Checkpoint: Monitor the mechanical torque of the overhead stirrer. A significant plateau in torque indicates that the melt viscosity has maximized, confirming the achievement of a high-molecular-weight polymer.

• Recovery: Break the vacuum with N2​ , cool the melt, dissolve in chloroform, and precipitate in cold methanol to remove unreacted monomers and catalyst residues.

Protocol B: Thermal Validation via DSC

Objective: Accurately determine Tg​ , Tm​ , and crystallinity while eliminating thermal history.

• First Heating Scan: Heat the 5–10 mg sample from -100 °C to 100 °C at 10 °C/min.

  • Causality: This scan erases the polymer's thermal and mechanical history (e.g., stresses from precipitation or molding).

• Controlled Cooling: Cool the sample from 100 °C to -100 °C at 10 °C/min.

  • Causality: Establishes a standardized thermal baseline for crystallization.

• Second Heating Scan: Heat again from -100 °C to 100 °C at 10 °C/min.

  • Validation Checkpoint: Record the Tg​ (step transition) and Tm​ (endothermic peak) from this second scan. The absence of a Tm​ peak in the PB2EA sample definitively validates the successful disruption of crystallinity by the 2-ethyl branch.

Fig 2. Self-validating experimental workflow for polyester synthesis and thermal characterization.

Conclusion for Drug Development & Material Science

For drug development professionals formulating controlled-release matrices, the choice between these diacids is highly strategic. Adipic acid-based polymers are ideal for rigid implants where slow, surface-erosion degradation is required, as the crystalline domains restrict water and enzymatic penetration[3]. Conversely, 2-ethyladipic acid is the superior choice for flexible transdermal patches or elastomeric devices. Its amorphous nature ensures high chain mobility, facilitating rapid drug diffusion and excellent conformability to human tissue.

References

• The Role of Adipic Acid in Plasticizer Production: Enhancing Flexibility in Polymers.Sinotainuo.
• Unlocking the Versatility of Adipic Acid Across Industries.ChemAnalyst.
• Influence of Hydrolysis on Non-Isothermal Crystallization of Poly(Butylene Succinate-Co-Adipate) (PBSA).MDPI.
• JP2015038162A - Polyester resin and application of the same.Google Patents.

Sources

• 1. Unlocking the Versatility of Adipic Acid Across Industries [chemanalyst.com]
• 2. The Role of Adipic Acid in Plasticizer Production: Enhancing Flexibility in Polymers - TAINUO CHEMICAL [sinotainuo.com]
• 3. Influence of Hydrolysis on Non-Isothermal Crystallization of Poly(Butylene Succinate-Co-Adipate) (PBSA) [mdpi.com]
• 4. JP2015038162A - Polyester resin and application of the same - Google Patents [patents.google.com]

Evaluating 2-ethyladipic acid derivatives as alternatives to phthalate plasticizers

Evaluating 2-Ethyladipic Acid Derivatives as Next-Generation Alternatives to Phthalate Plasticizers

Executive Briefing For decades, phthalates like Di(2-ethylhexyl) phthalate (DEHP) have served as the gold standard for plasticizing polyvinyl chloride (PVC) in medical devices, pharmaceutical packaging, and laboratory tubing. However, their propensity to leach and their subsequent metabolism into toxic, endocrine-disrupting monoesters have necessitated a critical pivot in materials science. As a Senior Application Scientist, I have evaluated numerous alternatives, and 2-ethyladipic acid derivatives (and their parent long-chain adipates) consistently emerge as superior candidates. This guide provides an objective, data-driven comparison of these adipate derivatives against traditional phthalates, detailing the mechanistic rationale, comparative performance, and the self-validating experimental protocols required for rigorous evaluation.

Mechanistic Rationale: The Metabolic Divergence The fundamental advantage of 2-ethyladipic acid derivatives over phthalates is not merely physical, but biochemical. When DEHP leaches into a biological system, it is rapidly hydrolyzed into mono(2-ethylhexyl) phthalate (MEHP). MEHP is highly lipophilic, resists further degradation, and acts as a potent receptor agonist, driving severe endocrine disruption.

Conversely, adipate plasticizers undergo a significantly safer metabolic route. Upon hydrolysis, they yield 2-ethylhexanol, which is rapidly oxidized to 2-ethylhexanoic acid. Crucially, rather than bioaccumulating, this intermediate undergoes efficient omega-oxidation to form . This dicarboxylic acid is highly polar, water-soluble, and readily excreted as a glucuronide conjugate, neutralizing the threat of long-term toxicity.

Fig 1. Metabolic divergence of phthalates vs. adipates highlighting toxic vs. safe clearance.

Comparative Performance Data To justify the transition from phthalates to adipates, the physical performance must meet or exceed legacy standards. Adipates operate via the intercalation of their flexible aliphatic chains between polymer backbones, which is highly efficient at increasing free volume. Experimental data demonstrates that advanced1 can reduce the glass transition temperature (Tg) of PVC by an impressive 132.2°C, outperforming standard DOP formulations[1].

Performance Metric	Phthalate (e.g., DEHP/DOP)	2-Ethyladipic Acid Derivatives
Mechanism of Action	Intercalation via rigid benzene ring	Intercalation via flexible aliphatic chain
Glass Transition (Tg) Reduction	Moderate (Standard baseline)	Superior (up to 132.2°C reduction in PVC)
Low-Temperature Flexibility	Poor to Moderate	Excellent
Thermal Stability	Susceptible to high-temp degradation	Improved resistance to thermal degradation
Primary in vivo Metabolite	MEHP (Toxic, Endocrine Disruptor)	2-Ethyladipic Acid (Readily Excreted)
Biocompatibility (ISO 10993)	High risk of failure due to leaching	High probability of passing

Experimental Workflows & Self-Validating Protocols In drug development and materials science, a protocol must be a self-validating system. We cannot rely solely on physical flexibility metrics; we must cross-validate physical permanence with chemical extraction data to ensure the plasticizer isn't simply migrating out of the matrix.

Protocol 1: Thermal & Rheological Profiling (DSC/TGA) Objective: Quantify the plasticizing efficiency and thermal permanence of the adipate derivative.

• Sample Compounding: Blend PVC resin with 30-50 phr (parts per hundred resin) of the 2-ethyladipic acid derivative using a twin-screw extruder at 160°C. Causality: High-shear extrusion ensures homogenous dispersion of the plasticizer at the molecular level. Localized pooling would create false multi-phase Tg readings, invalidating the thermal data.

• Differential Scanning Calorimetry (DSC): Heat 5-10 mg of the compounded sample from -80°C to 150°C at a ramp rate of 10°C/min under a nitrogen purge. Causality: The nitrogen atmosphere prevents oxidative cross-linking during the scan. The magnitude of the Tg shift directly quantifies the increase in polymer free volume. A lower Tg strictly correlates with enhanced low-temperature flexibility.

• Thermogravimetric Analysis (TGA): Subject the sample to a heating ramp from 25°C to 600°C at 20°C/min. Causality: This validates the DSC data. If a low Tg is observed but the TGA shows early mass loss (<200°C), the flexibility is due to volatile, short-lived fractions rather than stable plasticization. Adipates typically show delayed weight loss compared to short-chain phthalates, proving their permanence.

Protocol 2: In Vitro Leaching and Metabolite Profiling (GC-MS) Objective: Assess migration potential and confirm the absence of toxic metabolite formation.

• Extraction Simulation: Submerge 10x10 mm plasticized PVC films in a simulated biological fluid (Phosphate-Buffered Saline with 4% Bovine Serum Albumin) at 37°C for 72 hours. Causality: Standard aqueous buffers fail to extract lipophilic plasticizers. The addition of BSA acts as a lipid sink, accurately mimicking the lipophilic environment of human serum and forcing realistic migration rates.

• Derivatization: Extract the leachate using hexane, evaporate to dryness under nitrogen, and derivatize the residue using BSTFA to form trimethylsilyl (TMS) esters. Causality: Oxidized metabolites like 2 are highly polar and non-volatile[2]. Derivatization is mandatory to increase their volatility for accurate gas chromatography resolution.

• GC-MS Analysis: Inject 1 µL of the derivatized sample into a GC-MS equipped with a non-polar capillary column. Monitor for specific m/z ions corresponding to 2-ethyladipic acid TMS derivatives. Causality: This step closes the self-validation loop. By confirming the structural identity of the leachates, we prove that the material not only performs well physically but is biochemically safe, yielding easily excretable dicarboxylic acids rather than toxic monoesters.

Fig 2. Self-validating experimental workflow for evaluating plasticizer performance and safety.

Conclusion The transition from phthalates to 2-ethyladipic acid derivatives represents a necessary evolution in polymer science. By leveraging the flexible aliphatic structure of adipates, formulators can achieve superior low-temperature flexibility and profound Tg reductions. More importantly, the predictable and safe metabolic clearance of 2-ethyladipic acid ensures compliance with increasingly stringent global biocompatibility standards.

References

• Title : Development of a Highly Efficient Environmentally Friendly Plasticizer. Source : PMC. URL : 1

• Title : Public Health Goal for Di-(2-ethylhexyl) Adipate. Source : OEHHA. URL :

• Title : Urinary 2-ethyl-3-oxohexanoic acid as major metabolite of orally administered 2-ethylhexanoic acid in human. Source : ResearchGate. URL :2

• Title : A Comparative Analysis of Ditetradecyl Adipate and Phthalate Plasticizers for Scientific Applications. Source : Benchchem. URL : 3

• 1. Development of a Highly Efficient Environmentally Friendly Plasticizer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-Ethyladipic Acid

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and compliance in the disposal of 2-Ethyladipic acid is paramount for laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of this compound.

Hazard Assessment of 2-Ethyladipic Acid

Key Assumed Hazards:

• Eye Irritation: Direct contact can cause serious eye damage.

• Skin Irritation: Prolonged contact may cause skin irritation.

• Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.

• Aquatic Toxicity: May be harmful to aquatic organisms.

The following table summarizes the assumed hazard information based on analogous compounds:

Hazard Classification	Description	Source
Eye Damage/Irritation	Causes serious eye damage.	[1][2][4]
Aquatic Hazard (Acute)	Harmful to aquatic life.	[1]
Skin Corrosion/Irritation	May cause mild skin irritation.	[3]

Personal Protective Equipment (PPE) and Safe Handling

Before handling 2-Ethyladipic acid, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

• Eye and Face Protection: Always wear safety glasses with side shields or chemical safety goggles.[5] A face shield may be necessary when handling larger quantities to protect against splashes.[5]

• Hand Protection: Use chemical-resistant gloves. It is important to inspect gloves for any signs of degradation before use.[5]

• Respiratory Protection: For operations that may generate dust, a NIOSH-approved particulate respirator is recommended.[5]

• Body Protection: A standard laboratory coat is generally sufficient. For larger spills, chemical-resistant aprons or coveralls should be worn.[5]

Safe Handling Practices:

• Always handle 2-Ethyladipic acid in a well-ventilated area, preferably within a fume hood, especially when dealing with the powdered form to avoid dust generation.[5][6]

• Avoid direct contact with skin, eyes, and clothing.[2]

• Wash hands thoroughly with soap and water after handling.[5]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Spill Management Protocol

In the event of a spill, prompt and safe cleanup is essential.

• Isolate the Area: Evacuate non-essential personnel from the immediate vicinity of the spill.

• Ventilate: Ensure the area is well-ventilated.

• Contain the Spill: Use an inert absorbent material, such as sand, earth, or a specialized absorbent, to contain the spill and prevent it from spreading.[5][6]

• Collect the Material: Carefully sweep or scoop the spilled material into a designated and labeled waste container.[5][6] Avoid actions that could generate dust.[5][6]

• Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent or detergent and water.

• Dispose of Waste: All contaminated materials, including the absorbent, must be placed in a sealed container and disposed of as hazardous waste.[6]

Step-by-Step Disposal Procedures

The recommended primary method for the disposal of 2-Ethyladipic acid is through a licensed professional waste disposal service.[5] However, for small quantities, in-laboratory neutralization may be a viable option, provided it is permitted by your institution and local regulations.

Preferred Method: Professional Waste Disposal

• Containerize: Place the 2-Ethyladipic acid waste in a clearly labeled, sealed, and appropriate container.

• Segregate: Store the waste container separately from incompatible materials, such as strong bases and oxidizing agents.[7]

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EH&S) department or a licensed chemical waste disposal company to arrange for collection and disposal in accordance with all federal, state, and local regulations.[5]

Alternative for Small Quantities: In-Lab Neutralization

This procedure should only be performed by trained personnel in a controlled laboratory setting, specifically within a fume hood, as the reaction can generate heat and carbon dioxide gas.[8]

Materials Needed:

• 2-Ethyladipic acid waste

• Water

• Weak base (e.g., sodium bicarbonate or sodium carbonate)[9]

• pH indicator paper or a pH meter

• Stir plate and stir bar

• Appropriate beakers and graduated cylinders

Neutralization Workflow Diagram:

Caption: Workflow for the neutralization of small quantities of 2-Ethyladipic acid.

Step-by-Step Protocol:

• Dilution: In a fume hood, slowly add the 2-Ethyladipic acid to a large amount of cold water to create an approximately 5% solution.[8] Always add acid to water, not the other way around, to avoid splashing.[2]

• Neutralization: While stirring the diluted acid solution, slowly add a weak base such as sodium bicarbonate or a 5% sodium carbonate solution.[8] Be cautious as this will generate carbon dioxide gas, which can cause frothing.

• pH Monitoring: Continue adding the base incrementally until the pH of the solution is between 6 and 9, as confirmed by pH paper or a pH meter.[8]

• Final Disposal: Once the solution is neutralized, it can be poured down the sanitary sewer drain with copious amounts of running water (at least 20 parts water to the neutralized solution).[8][10] Let the water run for a few minutes after the container is empty.[8]

Important Caveat: This neutralization procedure is only suitable for 2-Ethyladipic acid that is not contaminated with heavy metals or other hazardous chemicals. If such contaminants are present, the waste must be disposed of through a professional waste management service.[8]

Logical Decision-Making for Disposal

The following diagram illustrates the decision-making process for selecting the appropriate disposal method for 2-Ethyladipic acid.

Caption: Decision tree for the proper disposal of 2-Ethyladipic acid.

Conclusion: Prioritizing Safety and Compliance

The proper disposal of 2-Ethyladipic acid is a critical aspect of laboratory safety and environmental stewardship. While it is structurally similar to less hazardous dicarboxylic acids, the lack of specific toxicological data necessitates a cautious approach. The primary and most recommended disposal method is through a certified hazardous waste management service. In-laboratory neutralization of small, uncontaminated quantities may be an acceptable alternative, but only when performed in strict accordance with institutional and local regulations. By adhering to the procedures outlined in this guide, researchers can ensure the safe and compliant disposal of 2-Ethyladipic acid, thereby protecting themselves, their colleagues, and the environment.

References

• BASF. (2025, December 1). AGS (Dicarboxylic acids mixture)
• Sigma-Aldrich. (2026, February 4).
• Qingdao Hisea Chem Co., Ltd. (2021, January 4). Storage method and waste disposal method of oxalic acid.
• Weifang Tainuo Chemical Co., Ltd. (2025, May 12). How Should Adipic Acid Be Handled Safely?.

• National University of Singapore. (n.d.). Special Disposal. Retrieved from [Link]

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• BenchChem. (2025). Essential Protective Measures for Handling Adipic Acid.
• CPAChem. (2022, September 16).

• Ithaca College. (n.d.). Chapter 7 - Management Procedures For Specific Waste Types. Retrieved from [Link]

• BASF. (2025, January 27).

• State of New Jersey Department of Health. (n.d.). HAZARD SUMMARY. Retrieved from [Link]

• Emory University. (n.d.). Chemical Waste Disposal Guidelines.
• Greenflow. (2024, October 1). How to Dispose of Acids and Bases Safely: A Complete Guide.
• Fisher Scientific. (2010, January 13).

• Wikipedia. (n.d.). Adipic acid. Retrieved from [Link]

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• 2. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 3. Adipic acid - Wikipedia [en.wikipedia.org]
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